(R)-MRT199665

Core Science & Biosynthesis

(R)-MRT199665: A Technical Guide to its Mechanism of Action as a Potent Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

MRT199665 has emerged as a valuable chemical probe for dissecting the complex signaling networks regulated by Microtubule Affinity Regulating Kinases (MARK), Salt-Inducible Kinases (SIK), and AMP-Activated Protein Kinase (AMPK). These kinase families are pivotal in a multitude of cellular processes, including cell polarity, cell cycle control, metabolism, and inflammation. Dysregulation of these pathways is implicated in various diseases, including cancer and metabolic disorders. (R)-MRT199665, as a stereoisomer of MRT199665, is of significant interest for its potential to offer a more refined pharmacological tool with potentially improved potency and selectivity. This guide will focus on the established mechanism of the racemate, MRT199665, to infer the likely mechanism of its (R)-enantiomer.

Core Mechanism of Action: Inhibition of MARK, SIK, and AMPK Kinases

MRT199665 exerts its biological effects through the competitive inhibition of the ATP-binding site of several key kinases.

Inhibition of the MARK/SIK Pathway

MRT199665 is a potent inhibitor of the MARK (MARK1/2/3/4) and SIK (SIK1/2/3) families of kinases[1][2]. A critical downstream effect of SIK inhibition is the dephosphorylation and subsequent nuclear translocation of the CREB-regulated transcription coactivators (CRTCs)[3][4]. In their phosphorylated state, CRTCs are sequestered in the cytoplasm. By inhibiting SIKs, MRT199665 promotes the dephosphorylation of CRTC3 at key serine residues, leading to its nuclear import where it can co-activate transcription factors like CREB to modulate gene expression[2][3][4].

Another important downstream target in the context of cancer, particularly Acute Myeloid Leukemia (AML), is the Myocyte Enhancer Factor 2C (MEF2C). MRT199665 has been shown to block the phosphorylation of MEF2C at serine 222 (pS222 MEF2C), a post-translational modification associated with chemotherapy resistance[5][6]. Inhibition of MEF2C phosphorylation by MRT199665 leads to a reduction in its transcriptional activity and can induce apoptosis in MEF2C-activated AML cells[2][5].

Inhibition of the AMPK Pathway

MRT199665 also potently inhibits AMPKα1 and AMPKα2[1][2]. AMPK is a central regulator of cellular energy homeostasis. One of its key downstream substrates is Acetyl-CoA Carboxylase (ACC). Phosphorylation of ACC by AMPK at Ser79 inhibits its activity, thereby reducing fatty acid synthesis and promoting fatty acid oxidation. Inhibition of AMPK by MRT199665 would be expected to decrease the phosphorylation of ACC.

Quantitative Data: Kinase Inhibition Profile of MRT199665 (Racemate)

The following tables summarize the in vitro inhibitory activity of the racemic MRT199665 against a panel of kinases.

Table 1: IC50 Values of MRT199665 against MARK, SIK, and AMPK Kinases

Kinase Family	Target	IC50 (nM)
MARK	MARK1	2[1][2]
MARK2	2[1][2]
MARK3	3[1][2]
MARK4	2[1][2]
SIK	SIK1	110[1][2]
SIK2	12[1][2]
SIK3	43[1][2]
AMPK	AMPKα1	10[1][2]
AMPKα2	10[1][2]

Table 2: Cellular Activity of MRT199665

Cell Line	Effect	Concentration
OCI-AML2, MV4-11, MOLM-13, Kasumi-1	Reduction in total and pS222 MEF2C	10 nM - 1000 nM[2]
Sensitization to cytarabine	100 nM[7]
Macrophages	Increased IL-10 production	1 µM[2]

Signaling Pathway and Experimental Workflow Diagrams

Signaling Pathways

Caption: SIK-CRTC3 Signaling Pathway Inhibition by (R)-MRT199665.

Caption: MARK-MEF2C Signaling Pathway Inhibition in AML.

Experimental Workflows

Caption: In Vitro Kinase Inhibition Assay Workflow.

Caption: Western Blot Workflow for Phosphorylated Proteins.

Experimental Protocols

In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

This protocol is adapted for determining the IC50 of (R)-MRT199665 against MARK, SIK, or AMPK kinases.

Materials:

• Recombinant human kinase (MARK, SIK, or AMPK)

• Kinase-specific peptide substrate

• (R)-MRT199665

• ATP

• Kinase Buffer (e.g., 40mM Tris, pH 7.5, 20mM MgCl2, 0.1mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white plates

Procedure:

• Compound Preparation: Prepare a serial dilution of (R)-MRT199665 in DMSO. Further dilute in Kinase Buffer to the desired concentrations.

• Reaction Setup: In a 384-well plate, add 2.5 µL of the diluted (R)-MRT199665 or DMSO (vehicle control).

• Enzyme Addition: Add 2.5 µL of the kinase solution (pre-diluted in Kinase Buffer) to each well.

• Reaction Initiation: Add 5 µL of a solution containing the substrate and ATP (at a concentration close to the Km for the specific kinase) in Kinase Buffer.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete the remaining ATP.

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30 minutes to convert ADP to ATP and generate a luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each concentration of (R)-MRT199665 and determine the IC50 value by fitting the data to a dose-response curve.

Cellular Assay: Immunoblotting for Phospho-CRTC3

This protocol describes the detection of changes in CRTC3 phosphorylation in cells treated with (R)-MRT199665.

Materials:

• Cell line expressing CRTC3 (e.g., RAW264.7 macrophages)

• (R)-MRT199665

• Cell culture medium and supplements

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-CRTC3 (Ser370), anti-total-CRTC3

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere. Treat the cells with various concentrations of (R)-MRT199665 or DMSO for the desired time.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature an equal amount of protein from each sample by boiling in Laemmli buffer and separate the proteins by SDS-PAGE.

• Membrane Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the anti-phospho-CRTC3 antibody overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Apply ECL substrate and detect the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an anti-total-CRTC3 antibody to normalize for protein loading.

Conclusion

While specific enantiomer data is pending, the racemate MRT199665 is a potent and selective inhibitor of the MARK, SIK, and AMPK kinase families. Its mechanism of action involves the direct inhibition of kinase activity, leading to downstream effects on transcription coactivators like CRTC3 and MEF2C. (R)-MRT199665 is a critical tool for further investigating the roles of these kinases in health and disease. The experimental protocols provided herein offer a framework for researchers to further elucidate the specific cellular and molecular consequences of inhibiting these important signaling pathways. Future studies should focus on the direct comparison of the (R)- and (S)-enantiomers to fully characterize the stereospecific pharmacology of this important class of inhibitors.

References

• 1. promega.com [promega.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Phosphorylation of CRTC3 by the salt-inducible kinases controls the interconversion of classically activated and regulatory macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. biorxiv.org [biorxiv.org]
• 6. MEF2C Phosphorylation Is Required for Chemotherapy Resistance in Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]

(R)-MRT199665 in Acute Myeloid Leukemia: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acute Myeloid Leukemia (AML) remains a challenging malignancy with a pressing need for novel therapeutic strategies. Recent research has identified the critical role of aberrant signaling pathways in AML pathogenesis, opening avenues for targeted therapies. This document provides an in-depth technical overview of (R)-MRT199665, a potent and selective small molecule inhibitor, and its emerging role in the context of AML. (R)-MRT199665, an isomer of MRT199665, targets the Salt-Inducible Kinase (SIK) family, leading to the modulation of the MEF2C transcription factor, a key player in AML chemoresistance and survival. This guide will detail the mechanism of action, summarize preclinical data, provide experimental methodologies, and visualize the core signaling pathways associated with (R)-MRT199665's anti-leukemic activity.

Introduction to (R)-MRT199665 and its Target

(R)-MRT199665 is a potent, ATP-competitive inhibitor of the MARK/SIK/AMPK families of kinases.[1][2] Its relevance in AML is primarily attributed to its potent inhibition of Salt-Inducible Kinases (SIKs), particularly SIK2 and SIK3.[3] These kinases are crucial upstream regulators of the Myocyte Enhancer Factor 2C (MEF2C), a transcription factor implicated in the maintenance of leukemia stem cells and resistance to chemotherapy in certain AML subtypes.[4][5]

MEF2C is often overexpressed in AML, particularly in cases with MLL rearrangements, and its activity is modulated by post-translational modifications, including phosphorylation.[5][6] Phosphorylation of MEF2C at serine 222 (S222) has been identified as a specific marker of primary chemoresistance in AML.[4] (R)-MRT199665, through its inhibition of upstream kinases, effectively blocks this critical phosphorylation event, leading to the suppression of MEF2C's transcriptional program and subsequent apoptosis in MEF2C-activated AML cells.[4][5]

Mechanism of Action

The primary mechanism of action of (R)-MRT199665 in AML involves the disruption of the SIK-HDAC-MEF2C signaling axis. In MEF2C-dependent AML, SIK3 maintains MEF2C's transcriptional activity by phosphorylating and inactivating Class IIa histone deacetylases (HDACs), such as HDAC4.[7] Phosphorylated HDAC4 is sequestered in the cytoplasm, preventing it from entering the nucleus and repressing MEF2C's target genes.

By inhibiting SIKs, (R)-MRT199665 leads to the dephosphorylation of HDAC4.[7] This allows HDAC4 to translocate to the nucleus, where it binds to MEF2C on the chromatin. The formation of this repressive complex leads to the deacetylation of histones at MEF2C-bound enhancers, resulting in the suppression of the MEF2C-driven transcriptional program that promotes leukemia cell survival and chemoresistance.[7] This ultimately triggers apoptosis in MEF2C-addicted AML cells.[4]

Furthermore, (R)-MRT199665 has been shown to be a selective inhibitor of MARK kinases, which can also directly phosphorylate MEF2C at S222, contributing to its pro-leukemic activity.[4]

Quantitative Data

In Vitro Kinase Inhibitory Activity of MRT199665

The inhibitory activity of MRT199665 against a panel of kinases was determined through in vitro assays. The half-maximal inhibitory concentrations (IC50) are summarized below.

Kinase Family	Target Kinase	IC50 (nM)
MARK	MARK1	2[2][8]
MARK2	2[2][8]
MARK3	3[2][8]
MARK4	2[2][8]
AMPK	AMPKα1	10[2][8]
AMPKα2	10[2][8]
SIK	SIK1	110[2][8]
SIK2	12[2][8]
SIK3	43[2][8]

In Vitro Anti-proliferative Activity of MRT199665 in AML Cell Lines

The anti-proliferative effects of MRT199665 were evaluated in a panel of human AML cell lines with varying MEF2C phosphorylation status.

AML Cell Line	MEF2C Phosphorylation Status	Mean IC50 (nM)
OCI-AML2	Endogenous pS222-MEF2C	26 ± 13[8]
MV4-11	Endogenous pS222-MEF2C	26 ± 13[8]
MOLM-13	Endogenous pS222-MEF2C	26 ± 13[8]
Kasumi-1	Endogenous pS222-MEF2C	26 ± 13[8]
NB-4	Lacking MEF2C	990 ± 29[8]
HEL	Lacking MEF2C	990 ± 29[8]
HL-60	Lacking MEF2C	990 ± 29[8]
U937	Lacking MEF2C	990 ± 29[8]

Experimental Protocols

Cell Viability Assay

This protocol outlines a general procedure for assessing the effect of (R)-MRT199665 on the viability of AML cells using a luminescent-based assay that measures ATP levels.

Materials:

• AML cell lines (e.g., OCI-AML2, MOLM-13)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• (R)-MRT199665 stock solution (in DMSO)

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Plate reader with luminescence detection capabilities

Procedure:

• Seed AML cells in opaque-walled 96-well plates at a density of 1 x 10^4 cells per well in 100 µL of culture medium.

• Prepare serial dilutions of (R)-MRT199665 in culture medium.

• Add the desired concentrations of (R)-MRT199665 or vehicle control (DMSO) to the wells.

• Incubate the plates for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• Equilibrate the plate and its contents to room temperature for approximately 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix contents for 2 minutes on an orbital shaker to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine IC50 values using appropriate software (e.g., GraphPad Prism).

Western Blot Analysis of MEF2C Phosphorylation

This protocol describes the detection of total and phosphorylated MEF2C (pS222) in AML cells treated with (R)-MRT199665.

Materials:

• AML cell lines (e.g., OCI-AML2, MOLM-13)

• (R)-MRT199665

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-MEF2C, anti-pS222-MEF2C, anti-Actin (or other loading control)

• HRP-conjugated secondary antibody

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• Chemiluminescent substrate and imaging system

Procedure:

• Seed AML cells and treat with various concentrations of (R)-MRT199665 (e.g., 10, 100, 500, 1000 nM) or vehicle control for 12 hours.[8]

• Harvest cells and wash with ice-cold PBS.

• Lyse cells in lysis buffer on ice for 30 minutes.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine protein concentration using a BCA assay.

• Prepare protein samples with Laemmli buffer and denature by heating.

• Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (anti-MEF2C or anti-pS222-MEF2C) overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Re-probe the membrane with an antibody against a loading control (e.g., Actin) to ensure equal protein loading.

Apoptosis Assay

This protocol details the detection of apoptosis in AML cells treated with (R)-MRT199665 using Annexin V and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• AML cell lines

• (R)-MRT199665

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Seed AML cells and treat with the desired concentrations of (R)-MRT199665 or vehicle control for 48 hours.[1]

• Harvest both adherent and suspension cells and wash twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

• Quantify the percentage of live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Signaling Pathway and Workflow Diagrams

(R)-MRT199665 Mechanism of Action in AML

Caption: Mechanism of (R)-MRT199665 in AML.

Experimental Workflow for In Vitro Efficacy

Caption: In Vitro Efficacy Testing Workflow.

In Vivo Studies

Preclinical evaluation of SIK inhibitors has been conducted in mouse models of AML to assess their in vivo efficacy.[7] These studies typically involve the engraftment of human AML cell lines or patient-derived xenografts (PDXs) into immunodeficient mice.

A general protocol for an in vivo efficacy study is as follows:

• Cell Line Engraftment: Sublethally irradiated immunodeficient mice (e.g., NSG mice) are injected intravenously with human AML cells (e.g., MV4-11, MOLM-13).[7]

• Treatment: Once leukemia is established (monitored via bioluminescence imaging or peripheral blood sampling), mice are treated with the SIK inhibitor (e.g., via intraperitoneal injection or oral gavage) or a vehicle control.[7]

• Monitoring: Disease progression is monitored by tracking tumor burden (e.g., bioluminescence signal), body weight, and overall survival.

• Pharmacodynamic Analysis: At the end of the study, tissues such as bone marrow and spleen can be harvested to assess leukemic infiltration and target modulation (e.g., p-HDAC4 levels) by western blot.

Studies with the tool compound SIK inhibitor YKL-05-099 have demonstrated that SIK inhibition can attenuate disease progression and extend the survival of mice in MLL-rearranged AML models.[7] While specific in vivo efficacy data for (R)-MRT199665 is not detailed in the provided search results, its potent in vitro activity against MEF2C-driven AML suggests a strong potential for in vivo anti-leukemic effects.

Pharmacokinetic studies in mice with other selective SIK inhibitors have shown that compounds can be developed with low clearance and good oral bioavailability, supporting their potential for clinical development.

Conclusion

(R)-MRT199665 represents a promising targeted therapeutic agent for a subset of AML patients whose disease is driven by the dysregulation of the MEF2C transcription factor. Its ability to selectively inhibit SIK and MARK kinases, thereby blocking the critical phosphorylation of MEF2C and inducing apoptosis in chemoresistant AML cells, provides a strong rationale for its further preclinical and clinical development. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug developers interested in exploring the therapeutic potential of (R)-MRT199665 in acute myeloid leukemia. Further investigation into its in vivo efficacy, pharmacokinetic and pharmacodynamic properties, and potential combination strategies will be crucial in translating this promising preclinical activity into clinical benefit for AML patients.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. MEF2C phosphorylation is required for chemotherapy resistance in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Matrine induces apoptosis in acute myeloid leukemia cells by inhibiting the PI3K/Akt/mTOR signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Salt-inducible kinase inhibition suppresses acute myeloid leukemia progression in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

The Role of (R)-MRT199665 in Inflammation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-MRT199665, an enantiomer of the potent MARK/SIK/AMPK inhibitor MRT199665, is emerging as a significant modulator of the inflammatory response. Its primary mechanism of action in the context of inflammation is the inhibition of Salt-Inducible Kinases (SIKs), particularly SIK2 and SIK3. This inhibition orchestrates a shift in macrophage polarization from a pro-inflammatory (M1) to an anti-inflammatory (M2) phenotype. The downstream effects include the enhanced production of the anti-inflammatory cytokine Interleukin-10 (IL-10) and a concurrent reduction in pro-inflammatory mediators such as Tumor Necrosis Factor-alpha (TNF-α). This technical guide provides an in-depth overview of the core mechanisms, experimental protocols, and quantitative data associated with the anti-inflammatory properties of (R)-MRT199665, positioning it as a promising candidate for further investigation in inflammatory disease therapeutics.

Core Mechanism of Action: SIK Inhibition and Macrophage Polarization

The anti-inflammatory effects of (R)-MRT199665 are predominantly attributed to its inhibition of the SIK family of serine/threonine kinases. SIKs are key regulators of macrophage polarization, a process by which these immune cells adopt distinct functional phenotypes in response to microenvironmental cues.

1.1. The SIK-CRTC3-CREB Signaling Axis

In a resting state or under pro-inflammatory conditions, SIKs phosphorylate and inactivate the CREB-regulated transcription coactivator 3 (CRTC3). Phosphorylated CRTC3 is sequestered in the cytoplasm, preventing it from co-activating the transcription factor CREB (cAMP response element-binding protein).

(R)-MRT199665, by inhibiting SIKs, prevents the phosphorylation of CRTC3. This allows CRTC3 to translocate to the nucleus, where it binds to and co-activates CREB. The activated CREB then drives the transcription of genes associated with an anti-inflammatory response, most notably IL-10.

Figure 1: Signaling pathway of SIK inhibition by (R)-MRT199665.

1.2. Impact on Macrophage Phenotype

The SIK-mediated signaling cascade is a critical checkpoint in determining macrophage phenotype. Inhibition of SIKs by (R)-MRT199665 promotes the M2, or "alternatively activated," macrophage phenotype. This is characterized by:

• Increased IL-10 production: A potent anti-inflammatory cytokine that plays a crucial role in resolving inflammation.

• Decreased pro-inflammatory cytokine secretion: Notably, a reduction in TNF-α, IL-6, and IL-12, which are key drivers of inflammatory processes.

This shift from a pro-inflammatory to an anti-inflammatory state is a key therapeutic goal in many chronic inflammatory diseases.

Quantitative Data

Disclaimer: The majority of publicly available data pertains to the racemic mixture MRT199665. It is presumed that the (R)-enantiomer contributes significantly to the observed activity.

Table 1: In Vitro Inhibitory Activity of MRT199665 [1]

Target	IC₅₀ (nM)
MARK1	2
MARK2	2
MARK3	3
MARK4	2
AMPKα1	10
AMPKα2	10
SIK1	110
SIK2	12
SIK3	43

Table 2: Effect of MRT199665 on Cytokine Production in LPS-Stimulated Macrophages

Cytokine	Effect	Reference
IL-10	Increased mRNA production and secretion (at 1 µM)	[2]
TNF-α	Suppression of secretion	[2]
IL-6	Suppression of secretion	[2]
IL-12p40	Suppression of secretion	[2]

Experimental Protocols

3.1. Macrophage Differentiation and Polarization Assay

This protocol outlines the general steps for differentiating bone marrow-derived macrophages (BMDMs) and assessing the effect of (R)-MRT199665 on their polarization.

Figure 2: General workflow for macrophage polarization assay.

Methodology:

• Isolation of Bone Marrow Cells:

  • Euthanize mice and aseptically dissect femurs and tibias.

  • Flush the bone marrow with complete RPMI-1640 medium.

  • Centrifuge the cell suspension and resuspend in fresh medium.

• Differentiation of Bone Marrow-Derived Macrophages (BMDMs):

  • Culture bone marrow cells in complete RPMI-1640 supplemented with 20% L929-cell conditioned medium (as a source of M-CSF) or recombinant M-CSF for 7 days.

  • Replace the medium on day 3 or 4.

• Macrophage Polarization:

  • Plate the differentiated BMDMs in appropriate culture plates.

  • Pre-treat the cells with (R)-MRT199665 (e.g., 1 µM) or vehicle (DMSO) for 1 hour.

  • Stimulate the cells with a pro-inflammatory stimulus such as lipopolysaccharide (LPS; e.g., 100 ng/mL) for a specified time (e.g., 4-24 hours) to induce M1 polarization.

• Analysis:

  • Cytokine Measurement: Collect the cell culture supernatant and measure the concentrations of IL-10, TNF-α, IL-6, and other cytokines using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Gene Expression Analysis: Lyse the cells and extract total RNA. Perform quantitative real-time PCR (qPCR) to analyze the expression of genes encoding cytokines and macrophage polarization markers.

  • Protein Analysis: Lyse the cells and perform Western blotting to analyze the phosphorylation status of key signaling proteins like CRTC3 and CREB.

Potential Interplay with TBK1/IKKε Signaling

While the primary anti-inflammatory mechanism of (R)-MRT199665 is through SIK inhibition, there is a potential for indirect interplay with other key inflammatory signaling pathways, such as the one mediated by TANK-binding kinase 1 (TBK1) and IκB kinase ε (IKKε). Both SIKs and TBK1/IKKε are involved in regulating the cellular response to stimuli like LPS.

TBK1/IKKε are crucial for the activation of the transcription factor NF-κB, a master regulator of pro-inflammatory gene expression. While direct interaction between SIKs and the TBK1/IKKε pathway is not yet fully elucidated, the modulation of the overall inflammatory milieu by (R)-MRT199665 could influence TBK1/IKKε activity. The significant increase in IL-10 production induced by SIK inhibition may, in turn, suppress the activation of NF-κB and other pro-inflammatory pathways, creating a negative feedback loop that dampens the inflammatory response. Further research is warranted to explore the precise nature of this potential crosstalk.

Conclusion and Future Directions

(R)-MRT199665 represents a promising small molecule for the modulation of inflammatory responses. Its targeted inhibition of SIKs leads to a favorable anti-inflammatory phenotype in macrophages, characterized by enhanced IL-10 production and reduced pro-inflammatory cytokine secretion. The well-defined mechanism of action, centered on the SIK-CRTC3-CREB signaling axis, provides a solid foundation for its further development.

Future research should focus on:

• Enantiomer-Specific Activity: Directly comparing the in vitro and in vivo anti-inflammatory efficacy of (R)-MRT199665 with its (S)-enantiomer and the racemic mixture.

• In Vivo Efficacy: Evaluating the therapeutic potential of (R)-MRT199665 in various animal models of inflammatory diseases.

• Crosstalk with Other Pathways: Investigating the detailed molecular interactions between the SIK signaling pathway and other key inflammatory pathways, including TBK1/IKKε and NF-κB.

• Safety and Toxicology: Comprehensive profiling of the safety and off-target effects of (R)-MRT199665.

A deeper understanding of these aspects will be crucial in translating the therapeutic potential of (R)-MRT199665 into novel treatments for a range of inflammatory disorders.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. [PDF] Inhibition of SIK2 and SIK3 during differentiation enhances the anti-inflammatory phenotype of macrophages | Semantic Scholar [semanticscholar.org]

(R)-MRT199665: A Technical Guide to its Downstream Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-MRT199665 is a potent, ATP-competitive, and selective inhibitor of the MARK, SIK (Salt-Inducible Kinase), and AMPK families of serine/threonine kinases.[1][2][3] Its activity, particularly against the SIK family, has positioned it as a valuable tool for investigating cellular signaling and a potential therapeutic agent, notably in acute myeloid leukemia (AML).[1][2] This technical guide provides an in-depth overview of the core downstream signaling pathways modulated by (R)-MRT199665, with a focus on its mechanism of action, quantitative effects, and the experimental protocols used to elucidate these pathways.

Data Presentation: Kinase Inhibition Profile of (R)-MRT199665

The inhibitory activity of (R)-MRT199665 has been quantified against a panel of kinases, demonstrating high potency and selectivity. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Kinase Family	Kinase Isoform	IC50 (nM)
MARK	MARK1	2
MARK2	2
MARK3	3
MARK4	2
SIK	SIK1	110
SIK2	12
SIK3	43
AMPK	AMPKα1	10
AMPKα2	10

Core Downstream Signaling Pathways

The primary mechanism through which (R)-MRT199665 exerts its cellular effects is via the inhibition of Salt-Inducible Kinases (SIKs). SIKs are key regulators of various transcription factors and coactivators, and their inhibition by (R)-MRT199665 leads to significant alterations in gene expression and cellular processes.

The SIK/CRTC3/IL-10 Pathway in Macrophages

In macrophages, SIKs play a crucial role in suppressing the production of the anti-inflammatory cytokine Interleukin-10 (IL-10). SIKs phosphorylate the CREB-regulated transcriptional coactivator 3 (CRTC3), leading to its sequestration in the cytoplasm by 14-3-3 proteins. Inhibition of SIKs by (R)-MRT199665 prevents the phosphorylation of CRTC3.[4] This allows CRTC3 to translocate to the nucleus, where it co-activates the transcription factor CREB (cAMP response element-binding protein), resulting in increased transcription of the IL10 gene.[4]

The SIK/MEF2C Pathway in Acute Myeloid Leukemia (AML)

In AML cells, the transcription factor Myocyte Enhancer Factor 2C (MEF2C) is often hyperactivated through phosphorylation, contributing to cell survival and chemoresistance.[5] (R)-MRT199665, by inhibiting SIK and other upstream kinases, leads to a dose-dependent reduction in the phosphorylation of MEF2C at Ser222.[1][5] This dephosphorylation is associated with a decrease in total MEF2C protein levels and the induction of apoptosis in MEF2C-activated AML cells.[1][5]

Crosstalk with NF-κB and Innate Immune Signaling

The role of SIKs in regulating the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is complex and appears to be cell-type and stimulus-dependent. Some studies suggest that SIK3 promotes TNF-induced NF-κB activation, and its inhibition can sensitize tumor cells to T-cell mediated killing.[6] Conversely, other reports indicate that SIK1 and SIK3 can inhibit Toll-like receptor 4 (TLR4)-mediated NF-κB activation.

Furthermore, there is evidence of crosstalk between the AMPK signaling pathway, which is also inhibited by (R)-MRT199665, and the TBK1/IKKε (TANK-binding kinase 1/IκB kinase ε) axis, a key component of the innate immune response that leads to the activation of Interferon Regulatory Factors (IRFs). While direct modulation of TBK1/IKKε by (R)-MRT199665 has not been extensively documented, its impact on AMPK could indirectly influence this pathway. The inhibition of SIKs has also been shown to have little effect on IRF3 activation in some contexts, suggesting a complex regulatory network.[6]

Experimental Protocols

In Vitro Kinase Assay with (R)-MRT199665

Objective: To determine the IC50 of (R)-MRT199665 against a specific kinase (e.g., SIK2).

Materials:

• Recombinant human SIK2 enzyme

• Peptide substrate (e.g., a peptide containing the SIK phosphorylation motif)

• (R)-MRT199665

• ATP (Adenosine triphosphate), including radiolabeled [γ-³²P]ATP

• Kinase reaction buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.5 mM DTT)

• 96-well filter plates

• Scintillation counter

Procedure:

• Prepare serial dilutions of (R)-MRT199665 in DMSO, and then dilute further in kinase reaction buffer.

• In a 96-well plate, combine the recombinant SIK2 enzyme and the peptide substrate in kinase reaction buffer.

• Add the diluted (R)-MRT199665 or DMSO (vehicle control) to the wells and incubate for 10-15 minutes at room temperature to allow for inhibitor binding.

• Initiate the kinase reaction by adding the ATP mixture (containing both unlabeled and [γ-³²P]ATP).

• Incubate the reaction for a predetermined time (e.g., 30 minutes) at 30°C.

• Stop the reaction by adding a stop solution (e.g., phosphoric acid).

• Transfer the reaction mixture to a filter plate to capture the phosphorylated substrate.

• Wash the filter plate to remove unincorporated [γ-³²P]ATP.

• Measure the radioactivity of the captured substrate using a scintillation counter.

• Calculate the percentage of inhibition for each concentration of (R)-MRT199665 and determine the IC50 value by fitting the data to a dose-response curve.

Western Blot for Phosphorylated CRTC3 and MEF2C

Objective: To assess the effect of (R)-MRT199665 on the phosphorylation of CRTC3 and MEF2C in cultured cells.

Materials:

• Cell line of interest (e.g., RAW264.7 macrophages for CRTC3, AML cell line for MEF2C)

• (R)-MRT199665

• Cell lysis buffer containing protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-CRTC3 (Ser370), anti-total CRTC3, anti-phospho-MEF2C (Ser222), anti-total MEF2C

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Chemiluminescent substrate and imaging system

Procedure:

• Plate cells and allow them to adhere or grow to a suitable confluency.

• Treat the cells with various concentrations of (R)-MRT199665 or DMSO for the desired time.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates.

• Denature the protein samples and separate them by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody (e.g., anti-phospho-CRTC3) overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against the total protein to normalize for loading.

Cell Viability Assay for AML Cells

Objective: To evaluate the effect of (R)-MRT199665 on the viability of AML cells.

Materials:

• AML cell line (e.g., MV4-11, MOLM-13)

• (R)-MRT199665

• Cell culture medium and supplements

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent

• Solubilization solution (e.g., DMSO or a detergent-based solution)

• Microplate reader

Procedure:

• Seed the AML cells in a 96-well plate at a predetermined density.

• Add serial dilutions of (R)-MRT199665 or DMSO to the wells.

• Incubate the cells for a specified period (e.g., 48 or 72 hours).

• Add the MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the EC50 value.

Conclusion

(R)-MRT199665 is a powerful chemical probe for studying the downstream signaling of MARK, SIK, and AMPK. Its ability to modulate the phosphorylation status of key transcriptional regulators like CRTC3 and MEF2C has significant implications for inflammation and cancer biology. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the intricate signaling networks affected by this potent inhibitor. Future research will likely focus on further delineating the crosstalk with other signaling pathways, such as the NF-κB and innate immune responses, and exploring the full therapeutic potential of targeting these kinases.

References

• 1. Identification of highly selective SIK1/2 inhibitors that modulate innate immune activation and suppress intestinal inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Coimmunoprecipitation assay for the detection of kinase-substrate interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. S6K-STING interaction regulates cytosolic DNA-mediated activation of the transcription factor IRF3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of SIK2 and SIK3 during differentiation enhances the anti-inflammatory phenotype of macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Immunoprecipitation Protocol For Native Proteins | Cell Signaling Technology [cellsignal.com]

Discovery and Mechanism of (R)-MRT199665: A Potent Kinase Inhibitor in Acute Myeloid Leukemia

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-MRT199665 has emerged as a potent, ATP-competitive inhibitor with significant activity against the MARK, SIK (Salt-inducible kinase), and AMPK families of kinases.[1][2][3][4][5] This technical guide provides a comprehensive overview of the discovery, mechanism of action, and key experimental data related to (R)-MRT199665, with a particular focus on its therapeutic potential in Acute Myeloid Leukemia (AML). While the detailed synthesis of (R)-MRT199665 is not publicly available in the searched scientific literature and patents, this guide consolidates the existing biological data to support further research and development.

Discovery and Synthesis

While a specific, detailed enantioselective synthesis for (R)-MRT199665 is not available in the public domain based on the conducted searches, the general class of pyrimidine-based kinase inhibitors has been extensively explored.[6] The synthesis of structurally related SIK2/3 inhibitors has been described, often involving multi-step sequences starting from commercially available materials. These syntheses typically involve key steps such as nucleophilic substitution, cross-coupling reactions (e.g., Suzuki coupling), and the formation of the core heterocyclic scaffold. It is plausible that the synthesis of (R)-MRT199665 follows a similar synthetic strategy, potentially employing a chiral resolution or an asymmetric synthesis step to obtain the desired enantiomer.

Quantitative Data Presentation

The inhibitory activity of MRT199665 has been characterized against a panel of kinases, demonstrating high potency for the MARK, SIK, and AMPK families.[2][3][4][5] The half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Target Family	Kinase	IC50 (nM)
MARK	MARK1	2
MARK2	2
MARK3	3
MARK4	2
AMPK	AMPKα1	10
AMPKα2	10
SIK	SIK1	110
SIK2	12
SIK3	43

Table 1: In Vitro Inhibitory Potency of MRT199665 against Target Kinases. Data sourced from multiple independent providers.[2][3][4][5]

Mechanism of Action and Signaling Pathway

(R)-MRT199665 exerts its biological effects primarily through the inhibition of Salt-inducible kinases (SIKs). In the context of AML, this inhibition has profound consequences on the phosphorylation status and activity of downstream targets, notably the transcription factor MEF2C.

The signaling pathway can be summarized as follows:

• SIK Inhibition: (R)-MRT199665 directly inhibits the kinase activity of SIKs (predominantly SIK2 and SIK3).

• HDAC4 Dephosphorylation: Inhibition of SIKs leads to a decrease in the phosphorylation of histone deacetylase 4 (HDAC4).

• MEF2C Activation: Dephosphorylated HDAC4 is unable to repress the activity of MEF2C, a key transcription factor in myeloid cells.

• Gene Expression Changes: The dysregulation of MEF2C-mediated transcription ultimately contributes to apoptosis in MEF2C-activated AML cells.

Furthermore, MRT199665 has been shown to inhibit the phosphorylation of the SIK substrate CRTC3 at serine 370.[2][3][4]

References

• 1. mdpi.com [mdpi.com]
• 2. 3-(3,5-Dimethyl-1H-pyrazol-1-yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of Novel SIK2/3 Inhibitors for the Potential Treatment of MEF2C+ Acute Myeloid Leukemia (AML). | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Item - Discovery of Novel SIK2/3 Inhibitors for the Potential Treatment of MEF2C+ Acute Myeloid Leukemia (AML) - American Chemical Society - Figshare [acs.figshare.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

(R)-MRT199665 as a Chemical Probe for Salt-Inducible Kinases (SIKs): An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of (R)-MRT199665, a potent and selective chemical probe for the Salt-Inducible Kinase (SIK) family. Salt-inducible kinases (SIK1, SIK2, and SIK3) are emerging as critical regulators in a multitude of physiological and pathological processes, including metabolism, inflammation, and oncology.[1][2] The development of specific chemical probes is paramount to dissecting their complex signaling networks and validating their therapeutic potential. This document details the biochemical and cellular activity of (R)-MRT199665, presents its selectivity profile, and provides detailed experimental protocols for its application in biomedical research. This guide is intended for researchers, scientists, and drug development professionals engaged in the study of SIK biology and the development of novel therapeutics targeting this kinase family.

Introduction to Salt-Inducible Kinases (SIKs)

The Salt-Inducible Kinase (SIK) family, comprising SIK1, SIK2, and SIK3, are members of the AMP-activated protein kinase (AMPK)-related kinase family.[3] Initially identified for the salt-induced expression of SIK1 in the adrenal gland, their roles have expanded to encompass a wide array of cellular processes.[1] SIKs are serine/threonine kinases that act as key signaling nodes, translating extracellular signals into transcriptional responses.[2] They are known to regulate metabolism, inflammation, cell division, and immune responses.[2] Dysregulation of SIK activity has been implicated in various diseases, including cancer, metabolic disorders, and inflammatory conditions, making them attractive targets for therapeutic intervention.[1]

The primary mechanism of SIK action involves the phosphorylation of two key classes of transcriptional regulators: the class IIa histone deacetylases (HDACs) and the CREB-regulated transcription coactivators (CRTCs).[4][5] Phosphorylation by SIKs leads to the cytoplasmic sequestration of HDACs and CRTCs via their interaction with 14-3-3 proteins, thereby inhibiting their nuclear transcriptional activity.[5][6]

(R)-MRT199665: A Potent and Selective SIK Chemical Probe

(R)-MRT199665 is the (R)-enantiomer of MRT199665, a potent and ATP-competitive inhibitor of the MARK/SIK/AMPK kinase families.[7][8] Its utility as a chemical probe stems from its high potency and well-characterized selectivity profile, enabling the precise interrogation of SIK function in cellular and in vivo models.

In Vitro Potency and Selectivity

The inhibitory activity of MRT199665 has been quantified against a panel of kinases, demonstrating high potency for SIK isoforms, particularly SIK2 and SIK3. The half-maximal inhibitory concentrations (IC50) are summarized in the tables below.

Table 1: In Vitro Potency of MRT199665 against SIKs and Related Kinases

Kinase Family	Target	IC50 (nM)
SIK	SIK1	110[7][9][10][11]
SIK2	12[8][12]
SIK3	43[7][9][10][11]
MARK	MARK1	2[7][9][10][11]
MARK2	2[7][9][10][11]
MARK3	3[7][9][10][11]
MARK4	2[7][9][10][11]
AMPK	AMPKα1	10[7][9][10][11]
AMPKα2	10[7][9][10][11]

Table 2: Comparative In Vitro Potency of Selected SIK Inhibitors

Inhibitor	SIK1 IC50 (nM)	SIK2 IC50 (nM)	SIK3 IC50 (nM)
MRT199665	110[7][9][10][11]	12[8][12]	43[7][9][10][11]
HG-9-91-01	0.92[1][13][14]	6.6[1][13][14]	9.6[1][13][14]
YKL-05-099	~10[11][15]	~40[11][15]	~30[11][15]
ARN-3236	21.63	<1	6.63
GLPG3312	2.0[1][7]	0.7[1][7]	0.6[1][7]

SIK Signaling Pathway and Mechanism of Action of (R)-MRT199665

The activity of SIKs is regulated by upstream kinases, primarily Liver Kinase B1 (LKB1), which phosphorylates and activates SIKs.[3] Conversely, signaling pathways that elevate intracellular cyclic AMP (cAMP) lead to the activation of Protein Kinase A (PKA), which in turn phosphorylates and inhibits SIK activity.[3]

Once active, SIKs phosphorylate their downstream substrates, CRTCs and class IIa HDACs, on specific serine residues.[4][5] This phosphorylation event creates a binding site for 14-3-3 proteins, which sequester CRTCs and HDACs in the cytoplasm, preventing their translocation to the nucleus and subsequent activation of target gene transcription.[5]

(R)-MRT199665, as an ATP-competitive inhibitor, binds to the ATP-binding pocket of SIKs, preventing the transfer of phosphate (B84403) from ATP to their substrates.[7][8] This inhibition of SIK activity leads to the dephosphorylation of CRTCs and HDACs, their dissociation from 14-3-3 proteins, and their translocation to the nucleus, where they can modulate gene expression.

Caption: SIK Signaling Pathway and Inhibition by (R)-MRT199665.

Experimental Workflow for Characterizing (R)-MRT199665

The characterization of a chemical probe like (R)-MRT199665 follows a logical progression from in vitro biochemical assays to cell-based functional assays and finally to in vivo models to assess its efficacy and target engagement.

Caption: Experimental Workflow for SIK Inhibitor Characterization.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments to characterize the activity of (R)-MRT199665.

In Vitro Biochemical Kinase Assay (Luminescent ADP-Glo™ Format)

This protocol describes the determination of SIK kinase activity and its inhibition by (R)-MRT199665 using a commercially available luminescent kinase assay kit.

Materials:

• Recombinant human SIK1, SIK2, or SIK3 enzyme

• (R)-MRT199665

• Substrate peptide (e.g., a peptide containing the SIK phosphorylation motif)

• ATP

• Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of (R)-MRT199665 in DMSO. Perform serial dilutions in DMSO to create a range of concentrations for IC50 determination. The final DMSO concentration in the assay should not exceed 1%.

  • Thaw the recombinant SIK enzyme on ice and dilute it to the desired working concentration in cold Kinase Buffer. The optimal enzyme concentration should be determined empirically.

  • Prepare a 2X Substrate/ATP mix in Kinase Buffer. The final concentrations should be at the Km for ATP and an optimal concentration for the substrate.

• Assay Plate Setup:

  • Add 1 µL of (R)-MRT199665 dilutions or DMSO (vehicle control) to the wells of the assay plate.

  • Add 2 µL of the diluted SIK enzyme solution to each well.

  • Incubate the plate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Kinase Reaction Initiation and Incubation:

  • Initiate the kinase reaction by adding 2 µL of the 2X Substrate/ATP mix to each well.

  • Mix the plate gently and incubate at room temperature for 60 minutes.

• Stopping the Reaction and ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent to each well.

  • Incubate the plate at room temperature for 40 minutes.

• Signal Generation and Luminescence Measurement:

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal.

  • Incubate the plate at room temperature for 30-60 minutes.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control) from all experimental wells.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell-Based Western Blot for CRTC3 Phosphorylation

This protocol details the procedure for assessing the effect of (R)-MRT199665 on the phosphorylation of the SIK substrate CRTC3 in a cellular context.

Materials:

• Relevant cell line (e.g., RAW 264.7 macrophages, HEK293T cells)

• (R)-MRT199665

• Cell culture medium and supplements

• Lipopolysaccharide (LPS) or other stimuli (if applicable)

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-CRTC3 (e.g., Ser370), anti-total CRTC3, and a loading control antibody (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat cells with varying concentrations of (R)-MRT199665 or DMSO (vehicle control) for a specified time (e.g., 1-2 hours).

  • If investigating stimulus-induced phosphorylation, add the stimulus (e.g., LPS) for the desired duration.

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold lysis buffer.

  • Clarify the lysates by centrifugation at 4°C.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the anti-phospho-CRTC3 primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

• Stripping and Re-probing:

  • Strip the membrane and re-probe with the anti-total CRTC3 antibody and then the loading control antibody to ensure equal protein loading.

In Vivo Efficacy Study in an Acute Myeloid Leukemia (AML) Xenograft Model

This protocol outlines a general procedure for evaluating the in vivo efficacy of (R)-MRT199665 in a mouse xenograft model of AML.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or NSG)

• AML cell line (e.g., MV4-11, MOLM-13)

• (R)-MRT199665

• Vehicle for in vivo administration (e.g., 0.5% methylcellulose (B11928114) in water)

• Calipers for tumor measurement

Procedure:

• Cell Implantation:

  • Subcutaneously inject a suspension of AML cells into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth regularly using calipers.

  • When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration:

  • Administer (R)-MRT199665 or vehicle to the respective groups via the desired route (e.g., oral gavage) at a predetermined dose and schedule.

• Monitoring:

  • Measure tumor volume and body weight regularly (e.g., 2-3 times per week).

  • Monitor the overall health and well-being of the animals.

• Endpoint and Analysis:

  • At the end of the study (based on tumor size or other humane endpoints), euthanize the mice.

  • Excise the tumors, weigh them, and process them for further analysis (e.g., pharmacodynamic marker analysis by western blot or immunohistochemistry).

  • Analyze the tumor growth inhibition data to assess the efficacy of (R)-MRT199665.

Conclusion

(R)-MRT199665 is a valuable chemical probe for the study of SIK function. Its high potency and well-defined selectivity profile make it a powerful tool for dissecting the roles of SIKs in various biological processes and for validating SIKs as therapeutic targets. The experimental protocols provided in this guide offer a framework for researchers to effectively utilize (R)-MRT199665 in their investigations. As research into SIK biology continues to expand, the use of well-characterized chemical probes like (R)-MRT199665 will be instrumental in advancing our understanding of this important kinase family and in the development of novel therapies for a range of human diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 3. reactionbiology.com [reactionbiology.com]
• 4. pnas.org [pnas.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 11. In vivo screen identifies a SIK inhibitor that induces β cell proliferation through a transient UPR - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. IL-10 dependent adaptation allows macrophages to adjust inflammatory responses to TLR4 stimulation history - PMC [pmc.ncbi.nlm.nih.gov]
• 14. PGE2 Induces Macrophage IL-10 Production and a Regulatory-like Phenotype via a Protein Kinase A–SIK–CRTC3 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In vitro kinase assay [protocols.io]

Navigating the Kinase Inhibitor Landscape: A Technical Guide to MRT199665 and Its Relation to TBK1/IKKε Signaling

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide delves into the biological activity of the potent kinase inhibitor MRT199665. While the initial inquiry specified the (R)-MRT199665 isomer, publicly available scientific literature predominantly focuses on the racemic mixture, MRT199665, as a highly selective inhibitor of the MARK, SIK, and AMPK kinase families. Notably, this compound also exhibits off-target activity against TBK1 and IKKε, kinases crucial to the innate immune response. This guide clarifies the primary targets of MRT199665, provides a comparative analysis with the potent TBK1/IKKε inhibitor MRT67307, and presents detailed experimental protocols and signaling pathway diagrams to facilitate further research and drug development efforts.

Introduction: Clarifying the Subject and Related Compounds

Initial research into the specific biological activity of the (R)-MRT199665 isomer did not yield distinct data sets. The available information primarily pertains to the racemic compound MRT199665. It is crucial to distinguish MRT199665 from another well-documented kinase inhibitor, MRT67307, which is a potent dual inhibitor of IKKε and TBK1. Given the potential for confusion between these compounds and the shared, albeit varied, inhibitory action on TBK1/IKKε, this guide will address the biological activities of both MRT199665 and MRT67307.

MRT199665 is a potent, ATP-competitive, and selective inhibitor of the MARK, SIK, and AMPK kinase families.[1][2] Its investigation has been significant in the context of diseases such as acute myeloid leukemia (AML), where it has been shown to induce apoptosis in MEF2C-activated cells.[1]

MRT67307 , conversely, is a dual inhibitor of IKKε and TBK1, key kinases in the innate immune signaling pathway.[3][4] It is also a potent inhibitor of ULK1 and ULK2, which are involved in autophagy.[3][4]

Quantitative Inhibitory Activity

The following tables summarize the in vitro inhibitory activities (IC50 values) of MRT199665 and MRT67307 against a panel of kinases.

Table 1: Inhibitory Activity (IC50) of MRT199665 [1]

Target Kinase	IC50 (nM)
MARK1	2
MARK2	2
MARK3	3
MARK4	2
SIK1	110
SIK2	12
SIK3	43
AMPKα1	10
AMPKα2	10
NUAK1	3
NUAK2	120
MELK	29
TBK1	5400
IKKε	7700
BRSK2	>10000

Table 2: Inhibitory Activity (IC50) of MRT67307 [3][4]

Target Kinase	IC50 (nM)
TBK1	19
IKKε	160
ULK1	45
ULK2	38
IKKα	>10000
IKKβ	>10000

Signaling Pathways

The TBK1/IKKε Signaling Pathway

TANK-binding kinase 1 (TBK1) and IκB kinase epsilon (IKKε) are non-canonical IKK kinases that play a pivotal role in the innate immune response, particularly in the production of type I interferons (IFNs).[5][6] Their activation is triggered by various stimuli, including pathogen-associated molecular patterns (PAMPs) recognized by Toll-like receptors (TLRs) and cytosolic DNA sensed by cGAS.[5][7] Upon activation, TBK1 and IKKε phosphorylate and activate transcription factors such as IRF3 and IRF7, leading to their dimerization and translocation to the nucleus, where they induce the transcription of type I IFN genes.[5][8] These kinases also have roles in regulating autophagy and have been implicated in oncogenesis.[5][8]

Caption: TBK1/IKKε signaling pathway and points of inhibition.

Experimental Protocols

In Vitro Kinase Assay (General Protocol)

The following protocol outlines a general procedure for determining the in vitro inhibitory activity of a compound against a target kinase, such as TBK1 or IKKε. Specific parameters like buffer composition, substrate, and ATP concentration may vary.

Objective: To measure the IC50 value of a test compound against a specific kinase.

Materials:

• Recombinant purified kinase (e.g., GST-TBK1, GST-IKKε)

• Kinase-specific substrate (e.g., a peptide like TBK1-Tide)[9]

• Test compound (e.g., MRT199665, MRT67307) dissolved in DMSO

• Kinase assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.1 mM EGTA, 0.1% β-mercaptoethanol)[10]

• ATP solution (radiolabeled [γ-³²P]ATP or non-radiolabeled ATP for detection methods like Kinase-Glo®)

• 96-well plates

• Incubator

• Detection system (e.g., scintillation counter, luminometer)

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in DMSO. Further dilute in kinase assay buffer to the desired final concentrations.

• Reaction Setup: In a 96-well plate, add the following in order:

  • Kinase assay buffer

  • Diluted test compound or DMSO (for control)

  • Recombinant kinase

  • Kinase substrate

• Pre-incubation: Gently mix and pre-incubate the plate at room temperature for a defined period (e.g., 20 minutes) to allow the compound to bind to the kinase.[9]

• Reaction Initiation: Initiate the kinase reaction by adding the ATP solution (containing [γ-³²P]ATP or cold ATP depending on the detection method) to each well.[10]

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 15-60 minutes).[9][10]

• Reaction Termination: Stop the reaction. For radiolabeled assays, this can be done by adding a stop solution (e.g., SDS and EDTA).[10] For luminescence-based assays, follow the kit manufacturer's instructions (e.g., adding the Kinase-Glo® reagent).

• Detection:

  • Radiolabeled Assay: Spot the reaction mixture onto phosphocellulose paper, wash to remove unincorporated [γ-³²P]ATP, and measure the incorporated radioactivity using a scintillation counter.

  • Luminescence Assay: Measure the luminescence signal using a luminometer. The signal is inversely proportional to the kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abmole.com [abmole.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Roles for the IKK-Related Kinases TBK1 and IKKε in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. IKKepsilon and TBK1 are essential components of the IRF3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The role of TBK1 in cancer pathogenesis and anticancer immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of a High-Throughput Assay for Identifying Inhibitors of TBK1 and IKKε - PMC [pmc.ncbi.nlm.nih.gov]
• 10. selleckchem.com [selleckchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-MRT199665 Cell Culture Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-MRT199665 is a potent, ATP-competitive, and selective inhibitor of the MARK (MAP/microtubule affinity-regulating kinase), SIK (salt-inducible kinase), and AMPK (AMP-activated protein kinase) families of serine/threonine kinases.[1][2] This compound has demonstrated significant activity in various cellular contexts, notably in inducing apoptosis in MEF2C-activated human acute myeloid leukemia (AML) cells.[1][2] Its mechanism of action involves the inhibition of downstream phosphorylation events, such as that of the CREB-regulated transcription co-activator 3 (CRTC3) and myocyte enhancer factor 2C (MEF2C) at serine 222.[1][3] These application notes provide detailed protocols for the use of (R)-MRT199665 in cell culture, including methods for assessing its effects on cell viability and target phosphorylation.

Mechanism of Action

(R)-MRT199665 exerts its biological effects by inhibiting the catalytic activity of several key kinases involved in cellular energy homeostasis, cell polarity, and transcriptional regulation. The primary targets are members of the MARK, SIK, and AMPK families. By blocking the activity of these kinases, (R)-MRT199665 disrupts downstream signaling pathways that are critical for the survival and proliferation of certain cancer cells, particularly those dependent on MEF2C activity.[1][4] While it is a potent inhibitor of the MARK/SIK/AMPK families, it shows significantly weaker activity against other kinases such as TBK1 and IKKε.[1]

Data Presentation

Table 1: In Vitro Kinase Inhibitory Profile of (R)-MRT199665

Kinase Family	Target	IC50 (nM)
MARK	MARK1	2
MARK2	2
MARK3	3
MARK4	2
SIK	SIK1	110
SIK2	12
SIK3	43
AMPK	AMPKα1	10
AMPKα2	10
Other	NUAK1	3
MELK	29
TBK1	5400
IKKε	7700
BRSK2	10000

Data compiled from MedChemExpress.[1]

Table 2: Recommended Cell Culture Treatment Conditions for (R)-MRT199665

Cell Line(s)	Concentration Range	Treatment Duration	Observed Effect	Reference
MEF2C-activated AML (OCI-AML2, MV4-11, MOLM-13, Kasumi-1)	1 nM - 100 µM	48 hours	Reduced leukemia cell growth	[1]
MEF2C-activated AML (OCI-AML2, MV4-11, MOLM-13, Kasumi-1)	10 nM - 1000 nM	12 hours	Dose-dependent reduction in total and phosphorylated MEF2C (S222)	[1]
MEF2C-lacking AML (NB-4, HEL, HL-60, U937)	~990 nM (Mean IC50)	48 hours	Reduced sensitivity compared to MEF2C-activated lines	[1]
Macrophages	1 µM (pretreatment)	1 hour pretreatment, then up to 24 hours with LPS	Increased LPS-stimulated IL-10 and Nurr77 mRNA production and IL-10 secretion	[1]
HEK293	Not specified	60 minutes	Modest increase in AMPK activity and Thr172 phosphorylation	[5]

Experimental Protocols

Protocol 1: Assessment of Cell Viability using MTT Assay

This protocol is designed to determine the effect of (R)-MRT199665 on the viability and proliferation of cancer cell lines.

Materials:

• (R)-MRT199665

• Target cancer cell lines (e.g., OCI-AML2, MV4-11)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of (R)-MRT199665 in complete culture medium. A typical concentration range to start with is 1 nM to 10 µM.

  • Include a vehicle control (e.g., DMSO) at the same final concentration as in the drug-treated wells.

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions or vehicle control.

  • Incubate for the desired treatment period (e.g., 48 or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization:

  • Add 100 µL of solubilization solution to each well.

  • Mix thoroughly with a multichannel pipette to dissolve the formazan (B1609692) crystals.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

  • Use a reference wavelength of 630 nm if desired.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot the percentage of viability against the logarithm of the drug concentration to determine the IC50 value.

Protocol 2: Western Blot Analysis of MEF2C Phosphorylation

This protocol describes the detection of changes in the phosphorylation status of MEF2C at Serine 222 in AML cells following treatment with (R)-MRT199665.

Materials:

• (R)-MRT199665

• AML cell lines (e.g., OCI-AML2)

• Complete cell culture medium

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-MEF2C (Ser222), anti-total MEF2C, anti-GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with various concentrations of (R)-MRT199665 (e.g., 10 nM, 100 nM, 1 µM) for a specified duration (e.g., 12 hours). Include a vehicle control.

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

  • Scrape the cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA protein assay.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentrations of all samples with lysis buffer.

  • Add Laemmli sample buffer to the lysates and boil at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-PAGE gel.

  • Run the gel until adequate separation of proteins is achieved.

• Protein Transfer:

  • Transfer the proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-MEF2C (Ser222) overnight at 4°C, following the manufacturer's recommended dilution.

  • Wash the membrane three times with TBST for 5-10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as described above.

• Detection:

  • Prepare the ECL substrate according to the manufacturer's instructions and apply it to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing (Optional):

  • To detect total MEF2C and a loading control, the membrane can be stripped and re-probed with the respective primary antibodies.

Mandatory Visualization

Caption: (R)-MRT199665 Signaling Pathway Inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. MEF2C Phosphorylation Is Required for Chemotherapy Resistance in Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. broadpharm.com [broadpharm.com]
• 5. Mechanisms of Paradoxical Activation of AMPK by the Kinase Inhibitors SU6656 and Sorafenib - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-MRT199665 In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-MRT199665 is the R-isomer of MRT199665, a potent and ATP-competitive inhibitor of Microtubule Affinity Regulating Kinase (MARK), Salt-Inducible Kinase (SIK), and AMP-Activated Protein Kinase (AMPK) families. Specifically, MRT199665 has shown inhibitory activity against MARK1/2/3/4, AMPKα1/α2, and SIK1/2/3. Its ability to modulate these key signaling pathways makes it a valuable tool for investigating their roles in various physiological and pathological processes, particularly in cancer biology. These application notes provide a comprehensive overview of the available data on the in vivo application of (R)-MRT199665 and related SIK inhibitors, offering guidance for preclinical research.

Disclaimer: Specific in vivo dosage for (R)-MRT199665 is not extensively documented in publicly available literature. The following information is based on its parent compound, MRT199665, and other well-characterized SIK inhibitors. Researchers should consider this as a guide and perform initial dose-finding studies to determine the optimal dosage for their specific animal model and research question.

Quantitative Data Summary

Due to the limited availability of specific in vivo data for (R)-MRT199665, this table includes dosage information for other relevant SIK inhibitors to provide a comparative reference for experimental design.

Compound	Animal Model	Disease Model	Dosing Range	Route of Administration	Reference
YKL-05-099	Mouse	Acute Myeloid Leukemia (MLL-rearranged)	5 - 50 mg/kg	Intraperitoneal (IP)
GLPG3312	Mouse	Inflammatory Models	Not Specified	Oral (p.o.)
Compound 7s (SIK2/3 inhibitor)	Mouse	Acute Myeloid Leukemia (MV4-11 CDX)	10 - 30 mg/kg	Oral (p.o.), BID

Signaling Pathways

(R)-MRT199665, as an inhibitor of the SIK and AMPK families, impacts a crucial signaling network that governs cellular energy homeostasis, metabolism, and gene expression. The upstream kinase Liver Kinase B1 (LKB1) is a key activator of AMPK and SIKs. In cancer, the dysregulation of this pathway can influence tumor growth and survival.

LKB1-AMPK-SIK Signaling Pathway

Caption: LKB1-AMPK-SIK signaling cascade.

Inhibition by (R)-MRT199665

Caption: Molecular targets of (R)-MRT199665.

Experimental Protocols

The following are generalized protocols for the preparation and administration of SIK inhibitors for in vivo studies, based on available information for MRT199665 and other related compounds.

Formulation of (R)-MRT199665 for In Vivo Administration

Several vehicles can be used to formulate MRT199665 for in vivo studies. The choice of vehicle will depend on the desired route of administration and the specific experimental requirements. It is recommended to prepare the working solution fresh on the day of use.

Protocol 1: PEG300, Tween-80, and Saline Formulation

This formulation is suitable for intraperitoneal (IP) or intravenous (IV) injection.

Materials:

• (R)-MRT199665 powder

• Dimethyl sulfoxide (B87167) (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Prepare a stock solution of (R)-MRT199665 in DMSO (e.g., 27.5 mg/mL).

• For a 1 mL working solution, sequentially add and mix the following components:

  • 100 µL of the DMSO stock solution

  • 400 µL of PEG300

  • 50 µL of Tween-80

  • 450 µL of Saline

• Vortex the solution thoroughly to ensure it is clear and homogenous. If precipitation occurs, gentle warming and/or sonication may be used to aid dissolution.

Protocol 2: SBE-β-CD in Saline Formulation

This formulation is an alternative for parenteral administration.

Materials:

• (R)-MRT199665 powder

• DMSO

• 20% (w/v) Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in Saline

Procedure:

• Prepare a stock solution of (R)-MRT199665 in DMSO (e.g., 27.5 mg/mL).

• For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of 20% SBE-β-CD in Saline.

• Mix thoroughly until a clear solution is obtained.

Protocol 3: Corn Oil Formulation

This formulation is suitable for oral gavage (p.o.).

Materials:

• (R)-MRT199665 powder

• DMSO

• Corn oil

Procedure:

• Prepare a stock solution of (R)-MRT199665 in DMSO (e.g., 27.5 mg/mL).

• For a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of Corn oil.

• Mix vigorously to ensure a uniform suspension. Note: This formulation may be a suspension rather than a clear solution. Ensure consistent resuspension before each administration.

In Vivo Experimental Workflow

The following diagram outlines a general workflow for an in vivo efficacy study using a SIK inhibitor in a cancer model.

Caption: General workflow for an in vivo efficacy study.

Detailed Methodologies:

• Animal Models: Select an appropriate animal model for the research question (e.g., xenograft models with human cancer cell lines, genetically engineered mouse models).

• Acclimatization: Allow animals to acclimatize to the facility for at least one week before the start of the experiment.

• Tumor Implantation: Implant tumor cells into the appropriate site (e.g., subcutaneously in the flank, orthotopically in the target organ).

• Tumor Growth Monitoring: Monitor tumor growth regularly using calipers. Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the animals into treatment and control groups.

• Treatment Administration: Administer (R)-MRT199665 or the vehicle control according to the determined dose and schedule (e.g., daily, twice daily). The route of administration will depend on the formulation used.

• Monitoring: During the treatment period, monitor tumor volume, body weight, and overall animal health at regular intervals.

• Endpoint and Tissue Collection: At the end of the study (defined by tumor size limits, duration, or signs of morbidity), euthanize the animals and collect tumors, blood, and other relevant tissues for downstream analysis.

• Pharmacodynamic and Efficacy Analysis: Analyze the collected tissues to assess target engagement (e.g., phosphorylation of SIK substrates), and treatment efficacy (e.g., tumor growth inhibition, changes in biomarkers).

Conclusion

(R)-MRT199665 is a promising research tool for investigating the roles of the MARK, SIK, and AMPK signaling pathways. While specific in vivo dosage information for this particular isomer is limited, the provided formulation protocols for its parent compound and the dosage data for other SIK inhibitors offer a solid foundation for initiating in vivo studies. Rigorous dose-finding experiments are crucial to establish the optimal therapeutic window for (R)-MRT199665 in any given preclinical model.

Application Notes and Protocols for (R)-MRT199665 in Acute Myeloid Leukemia (AML) Cell Lines

For Research Use Only

Introduction

(R)-MRT199665 is a potent and selective, ATP-competitive inhibitor of MARK, SIK (Salt-Inducible Kinase), and AMPK family kinases.[1][2][3] In the context of Acute Myeloid Leukemia (AML), (R)-MRT199665 has demonstrated significant pro-apoptotic effects, particularly in AML cells characterized by the activation of the MEF2C transcription factor.[1][4] The primary mechanism of action involves the inhibition of SIK, which in turn prevents the phosphorylation of MEF2C at serine 222 (S222).[4][5] This phosphorylation is critical for the transcriptional activity of MEF2C, which drives a gene expression program associated with chemoresistance and leukemia stem cell maintenance.[5][6][7] By inhibiting this pathway, (R)-MRT199665 can induce apoptosis and sensitize MEF2C-activated AML cells to conventional chemotherapeutic agents like cytarabine.[4]

These application notes provide detailed protocols for utilizing (R)-MRT199665 to study its effects on AML cell lines, including methods for assessing cell viability, apoptosis, and the modulation of the SIK-MEF2C signaling pathway.

Data Presentation

Table 1: In Vitro Kinase Inhibitory Activity of MRT199665

Kinase Family	Target Kinase	IC50 (nM)
MARK	MARK1	2
MARK2	2
MARK3	3
MARK4	2
AMPK	AMPKα1	10
AMPKα2	10
SIK	SIK1	110
SIK2	12
SIK3	43
Source: MedChemExpress, Network of Cancer Research[1][2][4]

Table 2: Cellular Activity of MRT199665 in AML Cell Lines

Cell Line	MEF2C Phosphorylation Status	Mean IC50 (nM)
OCI-AML2	Positive	26 ± 13
MV4-11	Positive	26 ± 13
MOLM-13	Positive	26 ± 13
Kasumi-1	Positive	26 ± 13
NB-4	Negative	990 ± 29
HEL	Negative	990 ± 29
HL-60	Negative	990 ± 29
U937	Negative	990 ± 29
Source: MedChemExpress[1]

Signaling Pathways and Experimental Workflows

Caption: (R)-MRT199665 signaling pathway in AML.

Caption: General experimental workflow for evaluating (R)-MRT199665.

Experimental Protocols

Cell Viability Assay (MTT or CellTiter-Glo)

This protocol determines the effect of (R)-MRT199665 on the viability of AML cells.

Materials:

• AML cell lines (e.g., OCI-AML2, MV4-11, HL-60)

• RPMI-1640 medium with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• (R)-MRT199665 (stock solution in DMSO)

• 96-well plates

• MTT solution (5 mg/mL in PBS) or CellTiter-Glo® Luminescent Cell Viability Assay kit

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed AML cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

• Drug Treatment: Prepare serial dilutions of (R)-MRT199665 in complete medium. Final concentrations should typically range from 1 nM to 10 µM. Include a vehicle control (DMSO). Add 100 µL of the drug dilutions to the respective wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• Viability Assessment:

  • For MTT Assay:

    • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

    • Centrifuge the plate, carefully remove the supernatant, and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

    • Measure the absorbance at 570 nm using a microplate reader.[2]

  • For CellTiter-Glo® Assay:

    • Equilibrate the plate and CellTiter-Glo® reagent to room temperature.

    • Add 100 µL of CellTiter-Glo® reagent to each well.

    • Mix on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

    • Measure luminescence using a microplate reader.[8][9]

• Data Analysis: Calculate the cell viability as a percentage of the vehicle-treated control and determine the IC50 value using appropriate software.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells following treatment with (R)-MRT199665.

Materials:

• AML cells treated with (R)-MRT199665 as described above.

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Harvesting: Collect both adherent and floating cells by centrifugation at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a new tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.[10]

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[2]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the stained cells by flow cytometry within 1 hour.[10]

  • Viable cells are Annexin V-negative and PI-negative.

  • Early apoptotic cells are Annexin V-positive and PI-negative.

  • Late apoptotic or necrotic cells are both Annexin V-positive and PI-positive.

Western Blotting for MEF2C Phosphorylation

This protocol assesses the effect of (R)-MRT199665 on the phosphorylation of MEF2C.

Materials:

• AML cells treated with (R)-MRT199665.

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels.

• PVDF membrane.

• Blocking buffer (5% non-fat milk or BSA in TBST).

• Primary antibodies:

  • Rabbit anti-phospho-MEF2C (S222)

  • Rabbit anti-MEF2C

  • Mouse anti-β-actin (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse).

• Enhanced Chemiluminescence (ECL) detection system.

Procedure:

• Cell Lysis: Lyse the treated cells with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Visualize the protein bands using an ECL detection system.[7][11]

• Analysis: Quantify the band intensities and normalize the phospho-MEF2C signal to total MEF2C and the loading control. A dose-dependent reduction in the pS222 MEF2C signal is expected with (R)-MRT199665 treatment.[4]

References

• 1. LKB1, Salt-Inducible Kinases, and MEF2C are linked dependencies in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MEF2C Phosphorylation Is Required for Chemotherapy Resistance in Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. alexkentsis.net [alexkentsis.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 11. MEF2C phosphorylation is required for chemotherapy resistance in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-MRT199665 in Macrophage Polarization Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-MRT199665, an isomer of the potent and ATP-competitive inhibitor MRT199665, targets the MARK, Salt-Inducible Kinase (SIK), and AMPK families of kinases. Within the context of immunology, its most significant impact is on the SIK family (SIK1, SIK2, and SIK3), which are crucial regulators of macrophage polarization. Pharmacological inhibition of SIKs has been demonstrated to skew macrophages towards an anti-inflammatory, M2-like phenotype. This phenotype is characterized by the heightened production of the anti-inflammatory cytokine Interleukin-10 (IL-10) and a concurrent reduction in the secretion of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α).[1][2] These characteristics make (R)-MRT199665 a valuable research tool for studying the molecular switches that govern macrophage function and for exploring potential therapeutic strategies for inflammatory and autoimmune diseases.[3][4]

Mechanism of Action: SIK Inhibition and Macrophage Polarization

The Salt-Inducible Kinases (SIKs) act as a critical checkpoint in the signaling cascade that governs macrophage activation. In a resting state or under pro-inflammatory conditions, SIKs phosphorylate and inactivate the CREB-regulated transcriptional coactivator 3 (CRTC3). This phosphorylation event leads to the sequestration of CRTC3 in the cytoplasm through its binding to 14-3-3 proteins. Consequently, CRTC3 is unable to enter the nucleus and co-activate the transcription factor CREB (cAMP response element-binding protein).

Treatment of macrophages with (R)-MRT199665 inhibits SIK activity. This inhibition prevents the phosphorylation of CRTC3, allowing it to be dephosphorylated. Dephosphorylated CRTC3 then translocates to the nucleus, where it binds to CREB and enhances the transcription of CREB-dependent genes. A key target of this transcriptional activation is the gene encoding the anti-inflammatory cytokine IL-10. The upregulation of IL-10 is a hallmark of the M2-like, anti-inflammatory macrophage phenotype.[3][4][5]

Caption: SIK inhibition by (R)-MRT199665 promotes IL-10 production.

Data Presentation

The following table summarizes the expected effects of (R)-MRT199665 on macrophage polarization based on studies using SIK inhibitors.

Parameter	M1 Polarization (LPS/IFNγ)	M2 Polarization (IL-4/IL-13)	(R)-MRT199665 Treatment	Reference
Morphology	Amoeboid, flattened	Elongated, spindle-shaped	Tending towards elongated	General Knowledge
Key Transcription Factors	NF-κB, STAT1	STAT6, PPARγ	CREB activation	[3][5]
M1 Surface Markers (e.g., CD86)	Upregulated	Downregulated	Downregulated	General Knowledge
M2 Surface Markers (e.g., CD206)	Downregulated	Upregulated	Upregulated	General Knowledge
Pro-inflammatory Cytokines (TNF-α, IL-6, IL-12)	High Production	Low Production	Low Production	[1][2]
Anti-inflammatory Cytokine (IL-10)	Low Production	Moderate Production	High Production	[1][2]
Arginase-1 (Arg1) Expression	Low	High	High	[5]
Inducible Nitric Oxide Synthase (iNOS)	High	Low	Low	General Knowledge

Experimental Protocols

The following protocols are adapted from established methods for the isolation, differentiation, and polarization of murine bone marrow-derived macrophages (BMDMs).

Isolation and Culture of Bone Marrow-Derived Macrophages (BMDMs)

This protocol outlines the steps for harvesting bone marrow from mice and culturing the cells to generate a homogenous population of BMDMs.

Caption: Workflow for BMDM isolation and differentiation.

Materials:

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• L-glutamine

• Macrophage Colony-Stimulating Factor (M-CSF)

• ACK Lysing Buffer

• Phosphate Buffered Saline (PBS)

• Sterile surgical instruments

• 70% Ethanol

Procedure:

• Euthanize a 6-10 week old mouse according to institutional guidelines.

• Sterilize the mouse's hind legs with 70% ethanol.

• Aseptically dissect the femur and tibia from both hind legs.

• Remove the surrounding muscle and tissue.

• Cut the ends of the bones and flush the marrow into a sterile petri dish containing RPMI-1640 medium using a syringe with a 25-gauge needle.

• Create a single-cell suspension by gently pipetting the marrow clumps up and down.

• Transfer the cell suspension to a 50 mL conical tube and centrifuge at 300 x g for 5 minutes.

• Discard the supernatant and resuspend the cell pellet in ACK Lysing Buffer for 2-3 minutes at room temperature to lyse red blood cells.

• Add 10 mL of RPMI-1640 to neutralize the ACK buffer and centrifuge at 300 x g for 5 minutes.

• Discard the supernatant and resuspend the cells in complete BMDM differentiation medium (RPMI-1640, 10% FBS, 1% Penicillin-Streptomycin, 2 mM L-glutamine, and 20 ng/mL M-CSF).

• Count the viable cells using a hemocytometer and trypan blue exclusion.

• Plate the cells in non-tissue culture treated petri dishes at a density of 5 x 10^6 cells per 10 cm dish in 10 mL of complete BMDM differentiation medium.

• Incubate the cells at 37°C in a 5% CO2 incubator.

• On day 3, add 5 mL of fresh complete BMDM differentiation medium to each plate.

• On day 7, the cells will have differentiated into a homogenous population of M0 macrophages and are ready for polarization studies.

Macrophage Polarization with (R)-MRT199665

This protocol describes how to treat differentiated M0 macrophages with (R)-MRT199665 to induce an M2-like phenotype.

Materials:

• Differentiated M0 macrophages (from Protocol 1)

• (R)-MRT199665 (stock solution in DMSO)

• Lipopolysaccharide (LPS)

• Interferon-gamma (IFNγ)

• Interleukin-4 (IL-4)

• Interleukin-13 (IL-13)

• Complete RPMI-1640 medium

Procedure:

• On day 7 of differentiation, gently wash the M0 macrophages with warm PBS to remove non-adherent cells.

• Harvest the adherent macrophages by incubating with cold PBS containing 5 mM EDTA for 10-15 minutes, followed by gentle scraping.

• Centrifuge the cells at 300 x g for 5 minutes and resuspend in fresh complete RPMI-1640 medium.

• Count the viable cells and plate them in appropriate tissue culture plates (e.g., 6-well or 24-well plates) at a suitable density for your downstream assays. Allow the cells to adhere for at least 2 hours.

• Prepare the following treatment conditions in complete RPMI-1640 medium:

  • M0 (Unstimulated Control): Medium alone.

  • M1 (Pro-inflammatory Control): 100 ng/mL LPS and 20 ng/mL IFNγ.

  • M2 (Anti-inflammatory Control): 20 ng/mL IL-4 and 20 ng/mL IL-13.

  • (R)-MRT199665 Treatment: 125 nM (R)-MRT199665.[1] The final DMSO concentration should be kept below 0.1%.

  • Vehicle Control: Medium with the same final concentration of DMSO as the (R)-MRT199665 treatment group.

• Remove the medium from the adhered macrophages and replace it with the prepared treatment media.

• Incubate the cells at 37°C in a 5% CO2 incubator for the desired time period (e.g., 24 hours for gene expression analysis, 48 hours for cytokine secretion analysis).

• After incubation, collect the cell culture supernatants for cytokine analysis (e.g., ELISA) and lyse the cells for RNA or protein extraction for downstream analysis (e.g., qRT-PCR, Western blot).

Analysis of Macrophage Polarization

This section outlines common methods to assess the polarization state of the treated macrophages.

Quantitative Real-Time PCR (qRT-PCR):

• Objective: To measure the relative gene expression of M1 and M2 markers.

• Procedure:

  • Extract total RNA from the treated macrophages using a commercially available kit.

  • Synthesize cDNA from the RNA using a reverse transcription kit.

  • Perform qRT-PCR using SYBR Green or TaqMan probes for the following target genes:

    • M1 Markers: Tnf, Il6, Il12b, Nos2

    • M2 Markers: Il10, Arg1, Mrc1 (CD206), Fizz1

    • Housekeeping Gene (for normalization): Gapdh, Actb

  • Calculate the relative gene expression using the ΔΔCt method.

Enzyme-Linked Immunosorbent Assay (ELISA):

• Objective: To quantify the secretion of key cytokines into the cell culture supernatant.

• Procedure:

  • Collect the cell culture supernatants from the treated macrophages.

  • Use commercially available ELISA kits to measure the concentrations of:

    • Pro-inflammatory cytokines: TNF-α, IL-6, IL-12p70

    • Anti-inflammatory cytokine: IL-10

  • Follow the manufacturer's instructions for the ELISA procedure.

Flow Cytometry:

• Objective: To analyze the expression of cell surface markers associated with M1 and M2 phenotypes.

• Procedure:

  • Harvest the treated macrophages and prepare a single-cell suspension.

  • Stain the cells with fluorescently labeled antibodies against:

    • Macrophage markers: F4/80, CD11b

    • M1 marker: CD86

    • M2 marker: CD206 (Mannose Receptor)

  • Analyze the stained cells using a flow cytometer.

Conclusion

(R)-MRT199665 is a valuable pharmacological tool for inducing an anti-inflammatory, M2-like phenotype in macrophages through the inhibition of SIKs. The provided protocols offer a framework for utilizing this compound in in vitro studies to investigate the molecular mechanisms of macrophage polarization and to explore its potential therapeutic applications in inflammatory diseases. Researchers should optimize the provided protocols based on their specific experimental needs and cell systems.

References

• 1. Inhibition of SIK2 and SIK3 during differentiation enhances the anti-inflammatory phenotype of macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Phosphorylation of CRTC3 by the salt-inducible kinases controls the interconversion of classically activated and regulatory macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phosphorylation of CRTC3 by the salt-inducible kinases controls the interconversion of classically activated and regulatory macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Detection of p-MEF2C (Ser222) Inhibition by (R)-MRT199665 via Western Blot

For Researchers, Scientists, and Drug Development Professionals

Abstract

Myocyte Enhancer Factor 2C (MEF2C) is a critical transcription factor involved in cellular differentiation, proliferation, and survival. Its activity is modulated by post-translational modifications, notably phosphorylation. Phosphorylation of MEF2C at serine 222 (p-MEF2C Ser222) has been identified as a crucial event in promoting chemoresistance in acute myeloid leukemia (AML).[1][2] The compound (R)-MRT199665 is a potent inhibitor of MARK/SIK/AMPK family kinases and has been shown to effectively block MEF2C phosphorylation at Ser222, leading to a dose-dependent reduction in both phosphorylated and total MEF2C levels.[1][3][4] This document provides a detailed protocol for utilizing Western blotting to detect the inhibition of MEF2C phosphorylation at Ser222 in cultured cells upon treatment with (R)-MRT199665.

Introduction

The signaling pathway involving MEF2C phosphorylation is a key area of investigation in cancer biology, particularly in hematological malignancies. Upstream kinases, including MARK (Microtubule Affinity Regulating Kinase) and SIK (Salt-Inducible Kinase), phosphorylate MEF2C at Ser222, enhancing its transcriptional activity and contributing to cancer cell survival.[1][5] (R)-MRT199665 acts as a selective inhibitor of these kinases, thereby preventing MEF2C phosphorylation and downstream signaling.[6] Western blotting is a fundamental technique to qualitatively and semi-quantitatively assess the levels of specific proteins, such as p-MEF2C and total MEF2C, in cell lysates. This application note details the necessary steps to perform this assay, from cell culture and treatment to data analysis.

Signaling Pathway

The signaling cascade leading to MEF2C phosphorylation and its inhibition by (R)-MRT199665 is depicted below. Extracellular signals activate upstream kinases like MARK and SIK. These kinases then directly phosphorylate MEF2C at Ser222. Phosphorylated MEF2C translocates to the nucleus, where it acts as a transcription factor, promoting the expression of genes involved in cell survival and proliferation. (R)-MRT199665 inhibits the catalytic activity of MARK/SIK, thus preventing MEF2C phosphorylation and its subsequent functions.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. BCA (Bicinchoninic Acid) Protein Assay [bio-protocol.org]
• 3. cytivalifesciences.com.cn [cytivalifesciences.com.cn]
• 4. medchemexpress.com [medchemexpress.com]
• 5. docs.abcam.com [docs.abcam.com]
• 6. Protocol for Bicinchoninic Acid (BCA) Protein Assay - Creative Proteomics [creative-proteomics.com]

Application Notes and Protocols for Efficacy Testing of (R)-MRT199665 in Animal Models of Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-MRT199665 is the R-isomer of MRT199665, a potent, ATP-competitive inhibitor of Salt-Inducible Kinases (SIKs), with additional activity against Microtubule Affinity Regulating Kinase (MARK) and AMP-activated Protein Kinase (AMPK). In the context of acute myeloid leukemia (AML), the inhibition of SIKs, particularly SIK2 and SIK3, is of therapeutic interest. SIKs are serine/threonine kinases that play a crucial role in regulating the activity of various transcription factors. In MEF2C-driven AML, SIKs phosphorylate and inactivate Class IIa histone deacetylases (HDACs), such as HDAC4. This inactivation prevents HDAC4 from repressing the oncogenic transcription factor MEF2C, thereby promoting leukemogenesis. (R)-MRT199665, by inhibiting SIKs, is hypothesized to restore the repressive function of HDAC4 on MEF2C, leading to cell cycle arrest and apoptosis in MEF2C-dependent AML cells.[1][2][3]

These application notes provide a framework for the preclinical evaluation of (R)-MRT199665 in animal models of AML, focusing on cell line-derived xenograft (CDX) and patient-derived xenograft (PDX) models.

Data Presentation

In Vitro Kinase Inhibitory Activity of MRT199665

The following table summarizes the in vitro half-maximal inhibitory concentrations (IC50) of MRT199665 against a panel of kinases. This data is essential for understanding the compound's potency and selectivity profile.

Kinase Family	Target	IC50 (nM)
MARK	MARK1	2
MARK2	2
MARK3	3
MARK4	2
AMPK	AMPKα1	10
AMPKα2	10
SIK	SIK1	110
SIK2	12
SIK3	43
Data sourced from MedChemExpress and other publications.[4][5][6]

In Vitro Anti-leukemic Activity of MRT199665

MRT199665 has demonstrated potent anti-proliferative effects in human AML cell lines characterized by endogenous MEF2C phosphorylation.

Cell Line	Description	IC50 (nM)
OCI-AML2	AML (M4)	26 ± 13 (mean for MEF2C-high lines)
MV4-11	AML (M5)	26 ± 13 (mean for MEF2C-high lines)
MOLM-13	AML (M5)	26 ± 13 (mean for MEF2C-high lines)
Kasumi-1	AML (M2)	26 ± 13 (mean for MEF2C-high lines)
NB-4	AML (M3)	990 ± 29 (mean for MEF2C-low lines)
HEL	AML (M6)	990 ± 29 (mean for MEF2C-low lines)
HL-60	AML (M2)	990 ± 29 (mean for MEF2C-low lines)
U937	Histiocytic Lymphoma	990 ± 29 (mean for MEF2C-low lines)
Data represents the mean IC50 for MEF2C-high versus MEF2C-low cell lines as reported in literature.[4]

Signaling Pathway and Experimental Workflow

(R)-MRT199665 Mechanism of Action in MEF2C-Driven AML

Caption: SIK2/3 inhibition by (R)-MRT199665 in MEF2C-driven AML.

Experimental Workflow for In Vivo Efficacy Testing

Caption: Workflow for AML xenograft model efficacy study.

Experimental Protocols

Protocol 1: Establishment of an AML Cell Line-Derived Xenograft (CDX) Model

This protocol describes the establishment of a systemic AML model using the MV4-11 cell line, which has high MEF2C expression.

Materials:

• MV4-11 human AML cell line

• RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS), sterile

• NOD.Cg-Prkdcscid Il2rgtm1Wjl/SzJ (NSG) mice, 6-8 weeks old

• 27-30 gauge needles and 1 mL syringes

• (Optional) Luciferase-expressing MV4-11 cells and D-luciferin for bioluminescent imaging

Procedure:

• Cell Culture: Culture MV4-11 cells in RPMI-1640 medium at 37°C in a humidified atmosphere with 5% CO2. Ensure cells are in the logarithmic growth phase before injection.

• Cell Preparation: On the day of injection, harvest the cells and wash twice with sterile PBS. Resuspend the cells in sterile PBS at a concentration of 5 x 10^7 cells/mL.

• Animal Preparation: Acclimatize NSG mice for at least one week before the experiment.

• Intravenous Injection: a. Warm the mice under a heat lamp for 5-10 minutes to dilate the lateral tail veins. b. Place the mouse in a restraining device. c. Inject 100 µL of the cell suspension (5 x 10^6 cells) into the lateral tail vein.

• Engraftment Monitoring: a. Starting 2-3 weeks post-injection, monitor for signs of disease progression (e.g., weight loss, ruffled fur, hind-limb paralysis). b. If using luciferase-expressing cells, perform bioluminescent imaging weekly to monitor tumor burden. c. Alternatively, collect peripheral blood weekly to quantify human CD45+ cells by flow cytometry. Engraftment is typically confirmed when human CD45+ cells reach >1% of total mononuclear cells.

Protocol 2: In Vivo Efficacy Study of (R)-MRT199665 in an AML CDX Model

This protocol outlines a study to evaluate the anti-tumor activity of (R)-MRT199665 once AML engraftment is established. The dosing is based on in vivo studies of similar SIK inhibitors.[1]

Materials:

• Established AML CDX mice (from Protocol 1)

• (R)-MRT199665

• Vehicle solution (e.g., 0.5% methylcellulose (B11928114) in sterile water)

• Oral gavage needles

• Calipers for subcutaneous tumor measurement (if applicable)

• Anesthesia (e.g., isoflurane)

• Tools for blood collection and tissue harvesting

Procedure:

• Treatment Group Allocation: Once tumor engraftment is confirmed, randomly assign mice to treatment groups (n=8-10 per group), for example:

  • Group 1: Vehicle control (oral gavage, daily)

  • Group 2: (R)-MRT199665, Low Dose (e.g., 10 mg/kg, oral gavage, daily)

  • Group 3: (R)-MRT199665, High Dose (e.g., 30 mg/kg, oral gavage, daily)

• Drug Preparation and Administration: a. Prepare a fresh formulation of (R)-MRT199665 in the vehicle each day. b. Administer the assigned treatment by oral gavage once or twice daily for a predefined period (e.g., 21 days).

• Monitoring: a. Record the body weight of each mouse daily. b. Monitor tumor burden 2-3 times per week using the established method (bioluminescence or flow cytometry). c. Observe mice for any signs of toxicity.

• Efficacy Endpoints: a. Tumor Growth Inhibition (TGI): Calculate TGI based on the reduction in bioluminescence signal or percentage of human CD45+ cells compared to the vehicle-treated group. b. Survival: Monitor a separate cohort of mice until they reach a predefined endpoint (e.g., >20% body weight loss, significant tumor burden) to generate Kaplan-Meier survival curves.

• Pharmacodynamic (PD) Analysis: a. At the end of the study (or at specific time points), euthanize a subset of mice from each group. b. Harvest tumor-infiltrated tissues (e.g., bone marrow, spleen). c. Analyze the phosphorylation status of HDAC4 (a direct substrate of SIKs) by Western blot or immunohistochemistry to confirm target engagement.[1]

Protocol 3: Establishment of an AML Patient-Derived Xenograft (PDX) Model

PDX models better recapitulate the heterogeneity of human AML.

Materials:

• Cryopreserved primary AML patient mononuclear cells

• RPMI-1640 with 20% FBS

• NSG or NSG-SGM3 mice (6-8 weeks old)

• Sub-lethal irradiation source (e.g., X-ray irradiator)

• Antibodies for flow cytometry (human CD45, mouse CD45, human CD33)

Procedure:

• Animal Pre-conditioning: One day before cell injection, sub-lethally irradiate the mice (e.g., 200-250 cGy) to facilitate engraftment.

• Thawing of Patient Cells: a. Rapidly thaw the vial of patient cells in a 37°C water bath. b. Slowly transfer the cells into a 50 mL tube containing pre-warmed RPMI-1640 with 20% FBS. c. Centrifuge at 300 x g for 7 minutes, and resuspend the cell pellet in sterile PBS. d. Determine cell viability using trypan blue exclusion.

• Cell Injection: Inject 1-10 x 10^6 viable patient cells intravenously into each pre-conditioned mouse.

• Engraftment Monitoring: a. Starting 4-6 weeks post-injection, collect peripheral blood monthly. b. Use flow cytometry to detect the presence of human AML cells (human CD45+, mouse CD45-, human CD33+). c. Engraftment is confirmed when human CD45+ cells constitute >1% of the mononuclear cells in the peripheral blood. This can take 3-6 months.

• Expansion: Once engraftment is established, the human AML cells can be serially passaged into secondary recipient mice for expansion and creation of cohorts for efficacy studies.

Conclusion

The provided protocols and data offer a comprehensive guide for the preclinical evaluation of (R)-MRT199665 in relevant animal models of AML. The primary mechanism of action through SIK inhibition and subsequent MEF2C repression provides a clear rationale for targeting MEF2C-driven AML subtypes. While specific in vivo efficacy data for (R)-MRT199665 is not yet publicly available, the successful preclinical testing of other SIK inhibitors in similar models supports the feasibility of these studies. Careful execution of these protocols will be critical in determining the therapeutic potential of (R)-MRT199665 for AML.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Salt-inducible kinase inhibition suppresses acute myeloid leukemia progression in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. abmole.com [abmole.com]

(R)-MRT199665: A Potent Tool for Elucidating Cytokine Regulation

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

(R)-MRT199665 , an isomer of the potent and ATP-competitive inhibitor MRT199665, has emerged as a critical chemical probe for investigating the intricate signaling pathways that govern cytokine production. By selectively targeting the Salt-Inducible Kinase (SIK) family (SIK1, SIK2, and SIK3), (R)-MRT199665 offers a powerful means to modulate inflammatory responses, making it an invaluable asset in immunology and drug discovery.

These application notes provide a comprehensive guide to utilizing (R)-MRT199665 for studying cytokine production in key immune cells. Detailed protocols for experiments in macrophages and mast cells are presented, along with a summary of expected quantitative outcomes and visualizations of the underlying signaling pathways and experimental workflows.

Mechanism of Action: SIK Inhibition and Cytokine Modulation

(R)-MRT199665 exerts its effects by inhibiting the kinase activity of SIKs. SIKs are crucial regulators of transcription factors involved in cytokine gene expression. A key mechanism involves the phosphorylation and subsequent cytoplasmic sequestration of transcriptional co-activators, such as the CREB-regulated transcription coactivators (CRTCs).

Inhibition of SIKs by (R)-MRT199665 leads to the dephosphorylation and nuclear translocation of CRTCs. In the nucleus, CRTCs associate with the transcription factor CREB (cAMP response element-binding protein) to enhance the transcription of target genes, most notably the anti-inflammatory cytokine Interleukin-10 (IL-10). Concurrently, SIK inhibition has been shown to suppress the production of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-12 (IL-12), through mechanisms that can involve the regulation of NF-κB activity.

Data Presentation: Quantitative Effects of SIK Inhibition on Cytokine Production

The following tables summarize the quantitative effects of SIK inhibitors on cytokine production in macrophages and mast cells, based on published studies.

Table 1: Effect of SIK Inhibition on Cytokine Production in Murine Bone Marrow-Derived Macrophages (BMDMs)

Cytokine	Stimulus	Inhibitor & Concentration	Change in Production	Reference
IL-10	LPS (100 ng/mL)	MRT199665 (1 µM)	Increased mRNA and protein secretion	[1]
TNF-α	LPS (100 ng/mL)	HG-9-91-01 (500 nM)	Suppressed secretion	[2]
IL-6	LPS (100 ng/mL)	HG-9-91-01 (500 nM)	Suppressed secretion	[2]
IL-12p40	LPS (100 ng/mL)	HG-9-91-01 (500 nM)	Suppressed secretion	[2]

Table 2: Effect of SIK Inhibition on Cytokine Secretion in Murine Bone Marrow-Derived Mast Cells (BMMCs)

Cytokine	Stimulus	Inhibitor & Concentration	Change in Secretion	Reference
IL-13	IL-33	MRT199665 (3 µM)	Drastically decreased	[3]
GM-CSF	IL-33	MRT199665 (3 µM)	Drastically decreased	[3]
TNF-α	IL-33	MRT199665 (3 µM)	Drastically decreased	[3]
IL-13	IL-33	HG-9-91-01 (0.5 µM)	Drastically decreased	[3]
GM-CSF	IL-33	HG-9-91-01 (0.5 µM)	Drastically decreased	[3]
TNF-α	IL-33	HG-9-91-01 (0.5 µM)	Drastically decreased	[3]

Mandatory Visualizations

Caption: SIK Signaling Pathway in Macrophages.

Caption: Experimental Workflow for Cytokine Analysis.

Experimental Protocols

Protocol 1: Analysis of Cytokine Production in Murine Bone Marrow-Derived Macrophages (BMDMs)

1.1. Materials

• (R)-MRT199665 (stock solution in DMSO)

• Bone marrow cells from mice

• Macrophage Colony-Stimulating Factor (M-CSF)

• RPMI-1640 medium with L-glutamine

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• ELISA kits for murine IL-10, TNF-α, and IL-6

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix and primers for Il10, Tnf, Il6, and a housekeeping gene (e.g., Actb)

• Tissue culture plates

1.2. Differentiation of BMDMs

• Harvest bone marrow from the femurs and tibias of mice.

• Lyse red blood cells using a suitable lysis buffer.

• Culture the bone marrow cells in RPMI-1640 supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 20 ng/mL M-CSF.

• Incubate at 37°C in a 5% CO₂ incubator for 7 days, replacing the medium on day 3.

• On day 7, detach the differentiated macrophages using cold PBS and scraping.

1.3. Treatment and Stimulation

• Seed the BMDMs in tissue culture plates at a density of 1 x 10⁶ cells/mL.

• Allow the cells to adhere for at least 2 hours.

• Pre-treat the cells with the desired concentration of (R)-MRT199665 (e.g., 1 µM) or vehicle (DMSO) for 1 hour.

• Stimulate the cells with LPS (e.g., 100 ng/mL) for the desired time points (e.g., 4 hours for qPCR, 24 hours for ELISA).

1.4. Cytokine Analysis

• ELISA (Protein Level):

  • Collect the cell culture supernatants.

  • Centrifuge to remove any cellular debris.

  • Perform ELISA for IL-10, TNF-α, and IL-6 according to the manufacturer's instructions.

• qPCR (mRNA Level):

  • Wash the cells with PBS and lyse them using the lysis buffer from the RNA extraction kit.

  • Extract total RNA according to the kit's protocol.

  • Synthesize cDNA from the extracted RNA.

  • Perform qPCR using primers for the target cytokine genes and a housekeeping gene for normalization.

  • Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Protocol 2: Analysis of Cytokine Secretion in Murine Bone Marrow-Derived Mast Cells (BMMCs)

2.1. Materials

• (R)-MRT199665 (stock solution in DMSO)

• Bone marrow cells from mice

• Interleukin-3 (IL-3)

• RPMI-1640 medium with L-glutamine

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Recombinant murine IL-33

• ELISA kits for murine IL-13, GM-CSF, and TNF-α

• Tissue culture plates

2.2. Differentiation of BMMCs

• Harvest bone marrow as described in Protocol 1.2.

• Culture the bone marrow cells in RPMI-1640 supplemented with 10% FBS, 1% Penicillin-Streptomycin, and 10 ng/mL IL-3.

• Incubate at 37°C in a 5% CO₂ incubator for 4-6 weeks, replacing the medium weekly.

• Mature BMMCs can be identified by flow cytometry for the expression of c-Kit and FcεRI.

2.3. Treatment and Stimulation

• Seed the BMMCs in tissue culture plates at a density of 1 x 10⁶ cells/mL.

• Pre-treat the cells with the desired concentration of (R)-MRT199665 (e.g., 0.5 µM or 3 µM) or vehicle (DMSO) for 1 hour.

• Stimulate the cells with IL-33 (e.g., 10 ng/mL) for the desired time points (e.g., 6 hours for IL-13 and GM-CSF, 2 hours for TNF-α).[3]

2.4. Cytokine Analysis (ELISA)

• Collect the cell culture supernatants.

• Centrifuge to remove any cellular debris.

• Perform ELISA for IL-13, GM-CSF, and TNF-α according to the manufacturer's instructions.

These protocols and data provide a solid foundation for researchers to investigate the role of SIKs in cytokine regulation using the selective inhibitor (R)-MRT199665. The ability to modulate the balance between pro- and anti-inflammatory cytokines with this small molecule highlights its potential for therapeutic applications in inflammatory diseases.

References

• 1. Inhibition of SIK2 and SIK3 during differentiation enhances the anti-inflammatory phenotype of macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Salt-inducible kinases are required for the IL-33–dependent secretion of cytokines and chemokines in mast cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

(R)-MRT199665 solubility and stability in media

This technical support center provides researchers, scientists, and drug development professionals with essential information and troubleshooting guidance for the use of (R)-MRT199665 in experimental settings. The following sections offer frequently asked questions (FAQs) and troubleshooting guides in a user-friendly question-and-answer format to directly address potential challenges during your research.

Frequently Asked Questions (FAQs)

1. What is (R)-MRT199665 and what is its mechanism of action?

(R)-MRT199665 is a potent and ATP-competitive inhibitor of MARK, SIK, and AMPK family kinases.[1] It is an isomer of MRT199665.[2] Its mechanism of action involves the inhibition of these kinases, which play crucial roles in regulating cellular energy homeostasis, cell polarity, and microtubule dynamics.[1][3] Specifically, (R)-MRT199665 has been shown to inhibit the phosphorylation of the SIK substrate CRTC3 at S370 and to block the phosphorylation of MEF2C at S222 in acute myeloid leukemia (AML) cells, leading to apoptosis in MEF2C-activated AML.[1][4]

2. What are the recommended solvents for dissolving (R)-MRT199665?

(R)-MRT199665 is soluble in organic solvents such as DMSO. For in vivo applications, specific formulations have been reported, including combinations of DMSO, PEG300, Tween-80, and saline, or DMSO with SBE-β-CD in saline or corn oil.[4] It is crucial to prepare fresh working solutions for in vivo experiments on the day of use.[4]

3. How should I store (R)-MRT199665?

For long-term storage, (R)-MRT199665 solid should be stored at -20°C for up to one year or -80°C for up to two years.[4] Stock solutions in DMSO should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles.

Solubility Data

The solubility of a compound is a critical factor for in vitro and in vivo studies. Below is a summary of the available solubility data for (R)-MRT199665. Please note that solubility can be influenced by various factors including temperature, pH, and the purity of the compound and solvent. It is recommended to perform your own solubility tests for your specific experimental conditions.

Solvent/Vehicle	Concentration	Remarks
DMSO	≥ 27.5 mg/mL (58.6 mM)	A stock solution can be prepared at this concentration.[4]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.75 mg/mL (5.86 mM)	Clear solution; suitable for in vivo studies.[4]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.75 mg/mL (5.86 mM)	Clear solution; suitable for in vivo studies.[4]
10% DMSO, 90% Corn Oil	≥ 2.75 mg/mL (5.86 mM)	Clear solution; suitable for in vivo studies.[4]
Ethanol	Data not available	It is advisable to test solubility starting with small amounts.
Water	Insoluble	As a hydrophobic compound, solubility in aqueous solutions is expected to be very low.
PBS (Phosphate-Buffered Saline)	Data not available	Solubility is expected to be low.

Stability in Media

The stability of (R)-MRT199665 in cell culture media is crucial for obtaining reliable and reproducible results in cell-based assays. Compound degradation can lead to a decrease in its effective concentration over time. The following table provides an illustrative example of what a stability profile might look like. It is strongly recommended to determine the stability of (R)-MRT199665 in your specific cell culture medium and under your experimental conditions.

Medium	Time (hours)	Temperature (°C)	% Remaining (Illustrative)
DMEM + 10% FBS	0	37	100%
2	37	98%
6	37	95%
24	37	85%
48	37	70%
RPMI-1640 + 10% FBS	0	37	100%
2	37	97%
6	37	94%
24	37	82%
48	37	65%

Troubleshooting Guides

Issue 1: Precipitation of (R)-MRT199665 in Cell Culture Media

• Question: I observed a precipitate after adding my (R)-MRT199665 DMSO stock solution to the cell culture medium. What should I do?

• Answer: Precipitation of hydrophobic compounds like (R)-MRT199665 upon dilution into aqueous media is a common issue.[5] This can be caused by exceeding the compound's solubility limit in the final solution. Here are some troubleshooting steps:

  • Reduce Final Concentration: The most straightforward solution is to lower the final working concentration of (R)-MRT199665 in your experiment.[6]

  • Optimize Dilution Method: Instead of adding the DMSO stock directly to the full volume of media, try a stepwise dilution. First, make an intermediate dilution of the stock in a smaller volume of pre-warmed media, then add this to the final volume.[5]

  • Maintain Low DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is low, typically below 0.5%, to avoid solvent-induced precipitation and cytotoxicity.[5]

  • Pre-warm Media: Always use cell culture media that has been pre-warmed to 37°C, as temperature can affect solubility.[6]

  • Gentle Mixing: Add the compound stock solution to the media while gently vortexing or swirling to ensure rapid and uniform dispersion.[7]

Issue 2: Inconsistent or Lack of Biological Activity

• Question: My experiments with (R)-MRT199665 are showing inconsistent results or no effect at expected concentrations. What could be the problem?

• Answer: This could be due to several factors, including compound degradation, precipitation, or issues with the experimental setup.

  • Assess Compound Stability: (R)-MRT199665 may not be stable in your cell culture medium over the duration of your experiment. It is recommended to perform a stability study (see protocol below) to determine its half-life under your specific conditions. If it degrades quickly, you may need to replenish the compound by changing the media at regular intervals.[7]

  • Check for Microprecipitation: Even if not visible to the naked eye, microprecipitates can form and reduce the effective concentration of the compound. You can check for this by centrifuging your prepared media and analyzing the supernatant for the compound concentration via HPLC.

  • Verify Stock Solution Integrity: Ensure your DMSO stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles, which can lead to degradation.

  • Control for Solvent Effects: Always include a vehicle control (media with the same final concentration of DMSO) in your experiments to ensure that the observed effects are due to (R)-MRT199665 and not the solvent.[7]

Experimental Protocols

Protocol 1: Determining the Aqueous Solubility of (R)-MRT199665

This protocol describes the shake-flask method, a common technique for determining the thermodynamic (equilibrium) solubility of a compound.[8]

• Materials:

  • (R)-MRT199665 (solid powder)

  • Buffer of interest (e.g., PBS, pH 7.4)

  • Vials with screw caps

  • Shaking incubator or orbital shaker

  • Centrifuge

  • HPLC-UV or LC-MS/MS system

• Procedure:

  • Add an excess amount of solid (R)-MRT199665 to a vial containing a known volume of the buffer. Ensure there is undissolved solid material at the bottom of the vial.

  • Tightly cap the vials and place them in a shaking incubator set at a constant temperature (e.g., 25°C or 37°C).

  • Equilibrate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • After equilibration, centrifuge the vials at high speed to pellet the undissolved solid.

  • Carefully collect a known volume of the supernatant, ensuring no solid particles are transferred.

  • Dilute the supernatant with an appropriate solvent (e.g., acetonitrile (B52724)/water mixture) to a concentration within the linear range of your analytical method.

  • Analyze the concentration of the dissolved compound in the diluted supernatant using a validated HPLC-UV or LC-MS/MS method.

  • Calculate the original concentration in the supernatant to determine the solubility.

Protocol 2: Assessing the Stability of (R)-MRT199665 in Cell Culture Media

This protocol outlines a method to evaluate the chemical stability of (R)-MRT199665 in a specific cell culture medium over time using HPLC.[2]

• Materials:

  • (R)-MRT199665 stock solution (e.g., 10 mM in DMSO)

  • Complete cell culture medium (e.g., DMEM with 10% FBS), pre-warmed to 37°C

  • Sterile microcentrifuge tubes or a multi-well plate

  • Incubator (37°C, 5% CO₂)

  • HPLC system with a suitable column (e.g., C18)

  • Acetonitrile or methanol (B129727) for protein precipitation

• Procedure:

  • Prepare a working solution of (R)-MRT199665 in the pre-warmed cell culture medium at the desired final concentration (e.g., 10 µM). Ensure the final DMSO concentration is consistent with your experimental conditions (e.g., ≤ 0.1%).

  • Aliquot the solution into sterile tubes, one for each time point.

  • Immediately process the first sample (T=0). To do this, add 3 volumes of cold acetonitrile or methanol to precipitate proteins. Vortex and centrifuge at high speed. Collect the supernatant for analysis.

  • Place the remaining tubes in a 37°C, 5% CO₂ incubator.

  • At designated time points (e.g., 2, 4, 8, 24, 48 hours), remove one tube from the incubator and process it as described in step 3.

  • Analyze all the supernatant samples using a validated HPLC method to determine the peak area of the parent (R)-MRT199665 compound.

  • Calculate the percentage of (R)-MRT199665 remaining at each time point relative to the T=0 sample.

Signaling Pathway and Workflow Diagrams

Caption: (R)-MRT199665 inhibits MARK/SIK/AMPK signaling pathways.

Caption: Workflow for assessing compound stability in cell culture media.

Caption: Workflow for determining thermodynamic solubility.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. The aqueous stability and interactions of organoruthenium compounds with serum proteins, cell culture medium, and human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Forced degradation studies of biopharmaceuticals: Selection of stress conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. medcraveonline.com [medcraveonline.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Optimizing (R)-MRT199665 concentration for IC50

This guide provides technical support for researchers utilizing (R)-MRT199665, focusing on the optimization of its concentration for accurate half-maximal inhibitory concentration (IC50) determination.

Frequently Asked Questions (FAQs)

Q1: What is (R)-MRT199665 and what are its primary targets?

A1: (R)-MRT199665 is a potent, ATP-competitive kinase inhibitor. It is an isomer of MRT199665, which selectively targets the MARK, SIK (Salt-Inducible Kinase), and AMPK families of serine/threonine kinases.[1][2] Specifically, it shows high potency against MARK1/2/3/4, AMPKα1/α2, and SIK1/2/3.[1][2][3]

Q2: What is the mechanism of action for (R)-MRT199665?

A2: (R)-MRT199665 functions by competing with ATP for the binding site on its target kinases.[1][2] By occupying this site, it blocks the phosphorylation of downstream substrates. For the SIK family, a key downstream event that is inhibited is the phosphorylation of the CREB-regulated transcription co-activator (CRTC3).[1][2] In some cellular contexts, such as acute myeloid leukemia (AML), this can lead to apoptosis (programmed cell death).[2]

Q3: Why is accurate IC50 determination crucial for my experiments?

A3: The IC50 value is a quantitative measure of a drug's potency. It represents the concentration of the inhibitor required to reduce the activity of a specific biological target or process by 50%. Accurate IC50 determination is critical for:

• Comparing the potency of different inhibitors.

• Understanding the structure-activity relationship (SAR) in drug development.

• Ensuring reproducible experimental outcomes.

• Selecting appropriate concentrations for subsequent in vitro and in vivo studies.[4]

Q4: What are the known IC50 values for the parent compound, MRT199665?

A4: The IC50 values for MRT199665 have been determined against a panel of kinases. These values provide a starting point for designing your concentration range for (R)-MRT199665.

Data Presentation: IC50 Values of MRT199665

Kinase Family	Target Kinase	IC50 (nM)
MARK	MARK1	2
MARK2	2
MARK3	3
MARK4	2
AMPK	AMPKα1	10
AMPKα2	10
SIK	SIK1	110
SIK2	12
SIK3	43
Data sourced from MedChemExpress and AbMole BioScience.[1][2][3]

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the signaling pathway targeted by (R)-MRT199665 and a general workflow for IC50 determination.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. abmole.com [abmole.com]
• 4. researchgate.net [researchgate.net]

Potential off-target effects of (R)-MRT199665

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and frequently asked questions regarding the potential off-target effects of (R)-MRT199665.

Frequently Asked Questions (FAQs)

Q1: What is (R)-MRT199665 and what are its primary targets?

(R)-MRT199665 is the R-isomer of MRT199665, a potent, ATP-competitive small molecule inhibitor.[1] Its primary targets are members of the MAP/microtubule affinity-regulating kinase (MARK), salt-inducible kinase (SIK), and AMP-activated protein kinase (AMPK) families.[2][3] MRT199665 has demonstrated high potency against MARK1/2/3/4, AMPKα1/α2, and SIK1/2/3.[4] In cellular models, it effectively inhibits the phosphorylation of downstream SIK substrates, such as CRTC3.[1][2]

Q2: What are the known or potential off-target effects of (R)-MRT199665?

While highly potent against its primary targets, (R)-MRT199665 may exhibit off-target activity, particularly at higher concentrations. Off-target effects can arise from the structural similarity of the ATP-binding pocket across the human kinome.[5]

• Known Off-Targets (Lower Potency): Kinase profiling of the racemate MRT199665 has identified IKKε (IKBKE) and BRSK2 as off-targets, though with significantly lower potency (IC50 values in the micromolar range) compared to its primary targets.[2]

• Paradoxical AMPK Activation: MRT199665 can cause a paradoxical increase in the phosphorylation of AMPK at its activation loop (Thr172) by the upstream kinase LKB1.[6] This occurs despite inhibiting the kinase activity of AMPK on its downstream substrates, such as acetyl-CoA carboxylase (ACC).[6] This can be misinterpreted as a failure of inhibition if only p-AMPK levels are assessed.

• Potential for Broader Off-Targets: Other SIK inhibitors with similar scaffolds have shown activity against kinases such as KIT, ABL1, ALK5, FMS, and TGFβR2, suggesting that researchers should be aware of potential cross-reactivity in relevant cellular contexts.[7][8] For instance, unexpected hypersensitivity in cell lines with activating KIT mutations could suggest an off-target effect.[7]

Q3: How can I distinguish between on-target and off-target effects in my experiments?

Distinguishing between on-target and off-target effects is crucial for accurate data interpretation. A multi-faceted approach is recommended:[5]

• Dose-Response Analysis: On-target effects should manifest at concentrations consistent with the inhibitor's known IC50 values for its primary targets. Off-target effects typically require higher concentrations.[5]

• Use of Structurally Unrelated Inhibitors: Confirm key findings using a different inhibitor for the same target that has a distinct chemical structure. If the phenotype persists, it is more likely an on-target effect.[5]

• Genetic Knockdown/Knockout: Use techniques like siRNA or CRISPR to specifically deplete the target kinase (e.g., SIK2 and SIK3). If the resulting phenotype matches that of (R)-MRT199665 treatment, it strongly suggests an on-target effect.[9]

• Kinome Profiling: Perform a broad kinase screen to identify the full spectrum of kinases inhibited by (R)-MRT199665 at a given concentration in your system.[10][11]

Quantitative Data: Kinase Inhibition Profile

The following tables summarize the in vitro inhibitory potency of MRT199665 (racemate) against its primary targets and known off-targets.

Table 1: On-Target Kinase Inhibition

Kinase Family	Target	IC50 (nM)
MARK	MARK1	2
	MARK2	2
	MARK3	3
	MARK4	2
AMPK	AMPKα1	10
	AMPKα2	10
SIK	SIK1	110
	SIK2	12
	SIK3	43

Data sourced from MedChemExpress and other publications.[2][4]

Table 2: Known Off-Target Kinase Inhibition

Kinase	IC50 (nM)
IKKε	7700
BRSK2	10000

Data sourced from MedChemExpress.[2]

Signaling Pathway Diagrams

Caption: On-target SIK signaling pathway inhibited by (R)-MRT199665.

Caption: Paradoxical activation of AMPK by (R)-MRT199665.

Troubleshooting Guide

Scenario 1: Unexpectedly high levels of cytotoxicity are observed in a cell line.

• Possible Cause: The cell line may be sensitive to inhibition of a potent off-target kinase that is critical for its survival.[10] For example, if the cell line has an activating mutation in a kinase like KIT, and the inhibitor has off-target activity against it, hypersensitivity may be observed.[7]

• Troubleshooting Steps:

  • Review Cell Line Genetics: Check for known mutations or dependencies of your cell line on kinases that are potential off-targets.

  • Perform a Dose-Response Curve: Determine the IC50 in your cell line and compare it to the known on-target IC50 values. A significant discrepancy may indicate off-target effects.

  • Conduct a Kinome Screen: Profile the inhibitor against a broad kinase panel to identify unexpected high-potency off-targets.[12]

Scenario 2: Western blot shows an increase in p-AMPK (Thr172) after treatment, suggesting the inhibitor is not working.

• Possible Cause: This is likely the known paradoxical activation effect of MRT199665. The inhibitor binds to the ATP site, which can induce a conformational change that promotes phosphorylation by the upstream kinase LKB1, while still blocking the catalytic activity of AMPK on its own substrates.[6]

• Troubleshooting Steps:

  • Assess Downstream Targets: Perform a Western blot for a known downstream target of AMPK, such as phosphorylated Acetyl-CoA Carboxylase (p-ACC). You should see a decrease in p-ACC levels, confirming that AMPK catalytic activity is indeed inhibited.[6]

  • Time-Course Experiment: Analyze p-AMPK and p-ACC levels at various time points to understand the kinetics of this paradoxical effect.[13]

Scenario 3: The observed cellular phenotype does not match the known consequences of inhibiting the MARK/SIK/AMPK pathways.

• Possible Cause: This strongly suggests an off-target effect is dominating the cellular response. This can be due to inhibition of an unexpected kinase or modulation of a non-kinase target.[14]

• Troubleshooting Steps:

  • Phenotypic Screening: Compare the observed phenotype with that of other known inhibitors of the primary targets and suspected off-target kinases.[10]

  • Phosphoproteomics: Use mass spectrometry-based phosphoproteomics to get an unbiased, global view of the signaling pathways affected by the inhibitor. This can help identify unanticipated pathway modulation.

  • Validate with a Second Tool: Use a structurally unrelated SIK/AMPK inhibitor to see if the phenotype is reproduced. If not, the effect is likely off-target.[5]

Experimental Protocols

Protocol 1: Assessing Kinase Selectivity via Kinome Profiling

• Objective: To determine the inhibitory profile of (R)-MRT199665 against a broad panel of human kinases.

• Methodology:

  • Compound Preparation: Prepare a high-concentration stock of (R)-MRT199665 (e.g., 10 mM in DMSO). The screening is typically performed at one or two fixed concentrations (e.g., 1 µM and 10 µM) to identify potential off-targets.[10]

  • Kinase Panel: Utilize a commercial kinase profiling service (e.g., Reaction Biology, Eurofins, MRC PPU). Select a panel that provides broad coverage of the human kinome.

  • Binding or Activity Assay: The service will perform a high-throughput assay, often a competition binding assay, to measure the percent inhibition of each kinase by your compound.[11]

  • Data Analysis: Analyze the results to identify any kinases that are significantly inhibited. Follow up with IC50 determination for high-interest off-targets.

Protocol 2: Validating On-Target and Off-Target Effects by Western Blot

• Objective: To confirm inhibition of downstream targets of the SIK and AMPK pathways and investigate paradoxical signaling.

• Methodology:

  • Cell Treatment: Plate cells and allow them to adhere. Treat with varying concentrations of (R)-MRT199665 (e.g., 10 nM to 10 µM) and a vehicle control (DMSO) for a predetermined time (e.g., 1-6 hours).[13]

  • Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation.[12]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • Immunoblotting:

    • Separate equal amounts of protein via SDS-PAGE and transfer to a PVDF membrane.

    • Block the membrane with 5% Bovine Serum Albumin (BSA) in TBST, as milk can interfere with phospho-antibody detection.[13]

    • Incubate with primary antibodies overnight. Recommended antibodies include: p-CRTC3 (on-target), total CRTC3, p-AMPKα (Thr172) (paradoxical effect), total AMPKα, p-ACC (Ser79) (downstream target), total ACC, and a loading control (e.g., β-actin).

    • Wash and incubate with appropriate HRP-conjugated secondary antibodies.

  • Detection: Visualize bands using an ECL substrate and an imaging system. Quantify band intensities and normalize phosphorylated protein levels to total protein levels.[12]

Caption: Experimental workflow for investigating unexpected results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Mechanisms of Paradoxical Activation of AMPK by the Kinase Inhibitors SU6656 and Sorafenib - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Salt-inducible kinase inhibition suppresses acute myeloid leukemia progression in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of Selectivity and Pharmacokinetic Properties of Salt-Inducible Kinase Inhibitors that Led to the Discovery of Pan-SIK Inhibitor GLPG3312 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of SIK2 and SIK3 during differentiation enhances the anti-inflammatory phenotype of macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]

Interpreting unexpected results with (R)-MRT199665

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting unexpected results during experiments with (R)-MRT199665.

Understanding (R)-MRT199665

(R)-MRT199665 is the R-isomer of MRT199665, a potent, ATP-competitive inhibitor of the MARK, SIK, and AMPK families of serine/threonine kinases. Its primary mechanism of action involves the inhibition of these kinases, leading to downstream effects on various cellular processes.

Quantitative Data: Inhibitor Potency (IC50)

The following table summarizes the in vitro half-maximal inhibitory concentrations (IC50) of MRT199665 against a panel of kinases. This data is crucial for understanding its selectivity profile.

Kinase Family	Kinase Isoform	IC50 (nM)
MARK	MARK1	2
MARK2	2
MARK3	3
MARK4	2
SIK	SIK1	110
SIK2	12
SIK3	43
AMPK	AMPKα1	10
AMPKα2	10
Other	NUAK1	3
MELK	29
TBK1	5400
IKKε	7700
BRSK2	>10000

Data compiled from multiple sources.[1]

Signaling Pathway Overview

(R)-MRT199665 primarily targets the LKB1-AMPK signaling axis, which plays a central role in cellular energy homeostasis and metabolism. A key downstream effect of SIK inhibition is the dephosphorylation and nuclear translocation of CRTCs (CREB-regulated transcription coactivators), leading to changes in gene expression.

Figure 1. Simplified signaling pathway of (R)-MRT199665 action.

Troubleshooting Guides

Issue 1: No observable effect on the target pathway.

Question: I am not observing the expected decrease in phosphorylation of my target of interest (e.g., CRTC3) after treating cells with (R)-MRT199665. What could be the reason?

Answer:

Several factors could contribute to a lack of observable effect. Consider the following troubleshooting steps:

• Compound Integrity and Concentration:

  • Solubility: Ensure that (R)-MRT199665 is fully dissolved in the vehicle solvent (e.g., DMSO) and then diluted in your cell culture medium. Precipitated compound will not be bioavailable.

  • Working Concentration: The effective concentration in a cell-based assay can be significantly higher than the in vitro IC50 value due to factors like cell permeability and high intracellular ATP concentrations.[2] Perform a dose-response experiment to determine the optimal concentration for your cell type and experimental conditions.

  • Compound Stability: Ensure the compound has been stored correctly and has not degraded.

• Experimental Conditions:

  • Treatment Duration: The time required to observe a downstream effect can vary. A time-course experiment is recommended to identify the optimal treatment duration.

  • Cellular Context: The expression levels of SIKs, AMPK, and their upstream activators can vary between cell lines, influencing the response to the inhibitor.

• Assay-Specific Issues:

  • Antibody Quality (Western Blotting): If you are using western blotting to detect phosphorylation, ensure the phospho-specific antibody is validated and working correctly. Include appropriate positive and negative controls.

  • Assay Sensitivity: The assay may not be sensitive enough to detect subtle changes in phosphorylation.

Issue 2: Unexpected or paradoxical cellular effects.

Question: I am observing an unexpected phenotype, such as an increase in a pro-inflammatory cytokine, when I was expecting an anti-inflammatory effect. Why is this happening?

Answer:

The roles of SIK and AMPK kinases in cellular signaling are complex and can be context-dependent.

• Off-Target Effects: While (R)-MRT199665 is selective, at higher concentrations, it may inhibit other kinases, leading to off-target effects.[3] Consider performing a kinome-wide selectivity screen if the off-target effects are a significant concern.

• Signaling Crosstalk: Inhibition of SIK/AMPK can lead to feedback loops or crosstalk with other signaling pathways. For example, while SIK inhibition generally promotes the anti-inflammatory cytokine IL-10, in some contexts, SIK1 and SIK3 have been shown to negatively regulate the pro-inflammatory NF-κB pathway.[1][4] Therefore, inhibiting them could paradoxically enhance NF-κB signaling in certain cell types or under specific stimulation conditions.

• Cell-Type Specific Responses: The metabolic state and signaling network of your specific cell type will dictate the ultimate response to SIK/AMPK inhibition. What is observed in one cell line may not be recapitulated in another.[5]

• Paradoxical AMPK Activation: Some kinase inhibitors have been shown to paradoxically activate AMPK, which could lead to unexpected downstream effects.[6]

Issue 3: High cell toxicity at effective concentrations.

Question: The concentrations of (R)-MRT199665 required to see an effect on my target are also causing significant cell death. How can I mitigate this?

Answer:

• On-Target Toxicity: Inhibition of MARK, SIK, and especially AMPK can impact cell survival, as these kinases are involved in fundamental cellular processes. The observed toxicity may be an on-target effect. MRT199665 has been shown to cause apoptosis in certain cancer cell lines.[7]

• Optimize Treatment Conditions:

  • Reduce the treatment duration to the minimum time required to observe the desired effect.

  • Lower the concentration of the inhibitor and combine it with another treatment to achieve a synergistic effect.

• Assess Apoptosis: Use assays like Annexin V staining or caspase activity assays to confirm if the observed cell death is due to apoptosis.

Logical Flow for Troubleshooting

The following diagram outlines a logical workflow for troubleshooting unexpected results with (R)-MRT199665.

Figure 2. Logical workflow for troubleshooting unexpected results.

Experimental Protocols

Protocol 1: Western Blotting for Phosphorylated CRTC3

This protocol is for detecting changes in the phosphorylation status of CRTC3, a direct downstream target of SIKs.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein assay kit (e.g., BCA).

• SDS-PAGE gels and running buffer.

• PVDF or nitrocellulose membrane.

• Transfer buffer.

• Blocking buffer (e.g., 5% BSA in TBST).[8]

• Primary antibodies: anti-phospho-CRTC3 and anti-total-CRTC3.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

Procedure:

• Cell Lysis: After treatment with (R)-MRT199665, wash cells with ice-cold PBS and lyse with supplemented lysis buffer.[9]

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Load equal amounts of protein per lane, run the gel, and transfer the proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.[8]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 5-10 minutes each.

• Secondary Antibody Incubation: Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate and image the blot.

• Stripping and Re-probing (Optional): The membrane can be stripped and re-probed with the total-CRTC3 antibody to normalize for protein loading.

Protocol 2: Cell Viability Assay (MTT Assay)

This protocol measures cell viability by assessing metabolic activity.

Materials:

• 96-well cell culture plates.

• (R)-MRT199665 stock solution.

• Complete cell culture medium.

• MTT solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or 10% SDS in 0.01 M HCl).

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.[10]

• Compound Treatment: Prepare serial dilutions of (R)-MRT199665 in complete medium and add to the wells. Include vehicle-only and medium-only controls.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Remove the medium and add solubilization buffer to dissolve the formazan (B1609692) crystals.[10]

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

General Experimental Workflow

The following diagram illustrates a general workflow for conducting and troubleshooting experiments with kinase inhibitors like (R)-MRT199665.

Figure 3. General experimental and troubleshooting workflow.

References

• 1. Frontiers | Understanding the roles of salt-inducible kinases in cardiometabolic disease [frontiersin.org]
• 2. benchchem.com [benchchem.com]
• 3. The Small-Molecule Inhibitor MRIA9 Reveals Novel Insights into the Cell Cycle Roles of SIK2 in Ovarian Cancer Cells [mdpi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Understanding the roles of salt-inducible kinases in cardiometabolic disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Small Molecule Modulators of AMP-Activated Protein Kinase (AMPK) Activity and Their Potential in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ptglab.com [ptglab.com]
• 9. researchgate.net [researchgate.net]
• 10. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]

Technical Support Center: (R)-MRT199665

Welcome to the technical support center for (R)-MRT199665. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing this compound in primary cell cultures. Below you will find frequently asked questions (FAQs) and troubleshooting guides to help you navigate your experiments effectively.

Frequently Asked Questions (FAQs)

Q1: What is (R)-MRT199665 and what is its mechanism of action?

(R)-MRT199665 is the R-isomer of MRT199665, a potent and ATP-competitive inhibitor of Microtubule Affinity Regulating Kinase (MARK), Salt-Inducible Kinase (SIK), and AMP-Activated Protein Kinase (AMPK).[1][2] It functions by blocking the phosphorylation of downstream targets of these kinases. For instance, it has been shown to inhibit the phosphorylation of the SIK substrate CRTC3 at S370.[1][3]

Q2: What are the known cellular effects of MRT199665?

MRT199665 has been observed to induce apoptosis in certain cancer cell lines, particularly in MEF2C-activated human acute myeloid leukemia (AML) cells.[1][2][3] In these cells, it leads to a dose-dependent reduction in the phosphorylation of MEF2C at S222.[1][2] In the context of immune cells, MRT199665 has been shown to increase the production of the anti-inflammatory cytokine IL-10 in response to LPS stimulation.[1][2]

Q3: Is there known toxicity of (R)-MRT199665 in primary cells?

Direct and comprehensive toxicity data for (R)-MRT199665 across a wide range of primary cells is limited in publicly available literature. However, primary cells are generally more sensitive to chemical compounds compared to immortalized cell lines.[4] Therefore, it is crucial to perform a dose-response experiment for each specific primary cell type to determine the optimal concentration that provides the desired biological effect with minimal cytotoxicity. One study noted that in IL-33-stimulated mast cells, MRT199665 was not toxic and improved cell viability. The toxicity of kinase inhibitors can be cell-type dependent.

Q4: What are the potential off-target effects of SIK inhibitors that could contribute to toxicity?

While specific off-target effects for (R)-MRT199665 are not extensively documented, kinase inhibitors can have off-target activities on other kinases with similar ATP-binding pockets. Some SIK inhibitors have been noted to have effects on other signaling pathways, which can contribute to toxicity. It is advisable to consult inhibitor selectivity profiles if they are available and to use the lowest effective concentration to minimize off-target effects.

Q5: How can I distinguish between on-target and off-target cytotoxic effects?

To determine if the observed cytotoxicity is due to the inhibition of the intended target or off-target effects, you can employ several strategies:

• Use a structurally different inhibitor: Comparing the effects of a structurally distinct inhibitor for the same target can help determine if the phenotype is specific to the inhibition of that target.[5]

• Genetic validation: Compare the phenotype observed with the small molecule to that of a genetic knockdown (e.g., siRNA) or knockout of the target protein.[5]

• Dose-response analysis: On-target effects should typically occur at concentrations consistent with the inhibitor's potency (IC50) for the target kinase. Cytotoxicity at significantly higher concentrations may suggest off-target effects.

Quantitative Data

The following table summarizes the in vitro IC50 values of MRT199665 against its primary kinase targets. This data is crucial for designing experiments and interpreting results.

Kinase Target	IC50 (nM)
MARK1	2
MARK2	2
MARK3	3
MARK4	2
SIK1	110
SIK2	12
SIK3	43
AMPKα1	10
AMPKα2	10

Data sourced from MedChemExpress.[1]

Experimental Protocols

Protocol 1: Determining the Cytotoxic Concentration of (R)-MRT199665 in Primary Cells

This protocol outlines a general method to determine the concentration of (R)-MRT199665 that causes 50% cytotoxicity (CC50) in a specific primary cell type.

Materials:

• Primary cells of interest

• Appropriate complete cell culture medium

• (R)-MRT199665 stock solution (e.g., in DMSO)

• 96-well clear-bottom cell culture plates

• Cell viability reagent (e.g., MTT, MTS, or a luminescence-based ATP assay)

• Multichannel pipette

• Plate reader (absorbance or luminescence)

Procedure:

• Cell Seeding: Seed your primary cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the end of the experiment. Allow cells to adhere and recover overnight.

• Compound Dilution: Prepare a serial dilution of (R)-MRT199665 in complete culture medium. A typical starting concentration range might be from 10 µM down to 1 nM, including a vehicle control (e.g., 0.1% DMSO).

• Treatment: Carefully remove the medium from the wells and replace it with the medium containing the different concentrations of (R)-MRT199665.

• Incubation: Incubate the plate for a period relevant to your planned experiments (e.g., 24, 48, or 72 hours).

• Viability Assay: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Measure the signal (absorbance or luminescence) using a plate reader.

• Data Analysis: Normalize the data to the vehicle control and plot the cell viability against the logarithm of the inhibitor concentration to determine the CC50.

Troubleshooting Guides

Issue 1: High Cell Death Observed at Expected Effective Concentration

Possible Cause	Troubleshooting Steps
Inhibitor concentration is too high for the specific primary cell type. Primary cells are often more sensitive than immortalized cell lines.	Perform a dose-response curve to determine the optimal concentration. Start with a lower concentration range and identify the lowest concentration that gives the desired biological effect with minimal toxicity.[6]
Off-target effects of (R)-MRT199665. Small molecule inhibitors can have off-target activities that lead to cytotoxicity.	Use the lowest effective concentration.[6] Consider using an orthogonal approach, such as siRNA, to confirm that the observed phenotype is due to on-target inhibition.
Solvent (e.g., DMSO) toxicity. High concentrations of solvents can be toxic to primary cells.	Ensure the final concentration of the solvent in your culture medium is consistent across all conditions and does not exceed a non-toxic level (typically ≤ 0.1% for DMSO).[4]
Poor health of primary cells prior to treatment.	Ensure that your primary cells are healthy and have high viability before starting the experiment. Use freshly isolated cells whenever possible and handle them with care to minimize stress.[4]

Issue 2: Inconsistent Experimental Results and Loss of Compound Activity

Possible Cause	Troubleshooting Steps
Inhibitor degradation. (R)-MRT199665 may be unstable under certain storage or experimental conditions.	Aliquot the inhibitor upon receipt and store as recommended by the manufacturer. Avoid repeated freeze-thaw cycles. Prepare fresh dilutions from a stock solution for each experiment.[6][7]
Metabolism of the inhibitor by the cells. Primary cells may metabolize the compound, reducing its effective concentration.	Consider the duration of your experiment. For longer-term studies, you may need to replenish the medium with fresh inhibitor.
Variability in primary cell populations. Primary cells from different donors or even different passages can have varied responses.	Use primary cells at a consistent and low passage number. If possible, screen cells from multiple donors to establish a baseline for the expected range of sensitivity.

Visualizations

Caption: Workflow for determining (R)-MRT199665 cytotoxicity.

Caption: Simplified SIK signaling pathway and the inhibitory action of (R)-MRT199665.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: (R)-MRT199665 Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in experiments involving the potent and selective MARK/SIK/AMPK inhibitor, (R)-MRT199665.

Frequently Asked Questions (FAQs)

Q1: What is (R)-MRT199665 and what is its primary mechanism of action?

A1: (R)-MRT199665 is the R-isomer of MRT199665, a potent, ATP-competitive inhibitor of the MARK, SIK (Salt-Inducible Kinase), and AMPK families of serine/threonine kinases.[1][2] It exhibits high selectivity for these kinases, thereby inhibiting downstream signaling pathways involved in processes like gene expression, metabolism, and cell growth.[1][3] In acute myeloid leukemia (AML) cells with high expression of the transcription factor MEF2C, (R)-MRT199665 has been shown to induce apoptosis by inhibiting the phosphorylation of SIK substrates such as CRTC3.[1][2]

Q2: What are the recommended storage and handling conditions for (R)-MRT199665?

A2: Proper storage and handling are critical for maintaining the stability and activity of (R)-MRT199665. For long-term storage, the solid compound should be stored at -20°C for up to one year or at -80°C for up to two years.[1] Stock solutions, typically prepared in DMSO, should also be stored at -20°C or -80°C.[1] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles. For in vivo experiments, it is recommended to prepare the working solution fresh on the day of use.[1]

Q3: What are the key downstream targets to monitor when assessing the activity of (R)-MRT199665?

A3: The primary downstream effect of SIK inhibition by (R)-MRT199665 is the dephosphorylation and nuclear translocation of CREB-regulated transcription coactivators (CRTCs) and the de-repression of transcription factors like MEF2, which are regulated by Class IIa histone deacetylases (HDACs).[3][4] Therefore, key biomarkers to monitor include:

• Phosphorylation of CRTC3 at Ser370: Inhibition by (R)-MRT199665 leads to a decrease in p-CRTC3 (S370).[1]

• Phosphorylation of MEF2C at Ser222: In relevant AML cell lines, (R)-MRT199665 treatment leads to a dose-dependent reduction in p-MEF2C (S222).[1]

• Phosphorylation of HDAC4: SIK2/3 inhibition can reduce the phosphorylation of HDAC4.[5]

• Expression of downstream target genes: Changes in the mRNA levels of genes regulated by the SIK pathway, such as DUSP7 and IL-10, can also be assessed.[1][5]

Troubleshooting Guides

Issue 1: High Variability in Cell Viability/Proliferation Assays

Question: I am observing inconsistent IC50 values for (R)-MRT199665 in my cell viability assays. What could be the cause?

Answer: Variability in IC50 values is a common issue that can arise from several factors. Below is a troubleshooting guide to help you identify and address the potential sources of variability.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Compound Solubility and Stability	Ensure the (R)-MRT199665 stock solution in DMSO is fully dissolved. Vortex the stock solution before preparing dilutions. If precipitation is observed in the working solution, gentle heating and/or sonication may aid dissolution.[1] Always prepare fresh working solutions for each experiment.
Cell Line Heterogeneity	Different AML cell lines exhibit varying sensitivity to SIK inhibitors, often correlated with MEF2C expression levels.[1][6][7] Ensure you are using a consistent cell line and passage number. Regularly perform cell line authentication.
Assay Conditions	Standardize cell seeding density, as this can significantly impact the final readout.[8] Optimize the incubation time with the compound; a 48 to 72-hour incubation is common for proliferation assays.[1][9] Ensure consistent DMSO concentration across all wells, including controls, as high concentrations of DMSO can be toxic to cells.
Assay Readout	The choice of viability assay (e.g., MTT, MTS, CellTiter-Glo) can influence results. Ensure the chosen assay is linear within the range of cell numbers used.[10][11] Be aware of potential interference of the compound with the assay chemistry.

Troubleshooting Workflow

Caption: Troubleshooting workflow for inconsistent IC50 values.

Issue 2: Inconsistent Results in Western Blot Analysis

Question: I am not seeing a consistent, dose-dependent decrease in the phosphorylation of downstream targets like p-MEF2C after (R)-MRT199665 treatment. What could be wrong?

Answer: Inconsistent western blot results can be frustrating. Here are some common causes and solutions to help you obtain reliable data.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Suboptimal Treatment Conditions	Ensure cells are in the logarithmic growth phase before treatment. Optimize the treatment time and concentration range. A time-course experiment (e.g., 0.5, 1, 2, 6, 12, 24 hours) can help identify the optimal time point for observing changes in phosphorylation.[12]
Inefficient Cell Lysis and Protein Extraction	Use a lysis buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of your target proteins.[12] Ensure complete cell lysis on ice and clarify the lysate by centrifugation to remove debris.
Protein Quantification and Loading	Accurately determine the protein concentration of each lysate using a reliable method like the BCA assay.[12] Ensure equal loading of protein across all lanes of the gel. Use a loading control (e.g., GAPDH, β-actin) to verify equal loading.
Antibody Performance	Use antibodies that have been validated for the specific application (western blot) and species. Optimize the primary and secondary antibody dilutions. Ensure proper blocking of the membrane to reduce background noise.[13][14]
Paradoxical AMPK Activation	Be aware that MRT199665 can cause a modest paradoxical activation and phosphorylation of AMPK at Thr172 in some cell systems, even while inhibiting downstream targets like ACC.[15] This may lead to complex signaling outcomes. Consider probing for p-AMPK (T172) to assess this effect in your model.

Experimental Protocols

Protocol 1: In Vitro Kinase Assay for (R)-MRT199665 IC50 Determination

This protocol describes a general method for determining the IC50 value of (R)-MRT199665 against a target kinase (e.g., SIK2, SIK3) using a luminescence-based assay such as ADP-Glo™.

Materials:

• Recombinant human SIK kinase

• Suitable kinase substrate (e.g., a peptide substrate)

• (R)-MRT199665

• Kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ATP

• DMSO

• ADP-Glo™ Kinase Assay kit

• White, opaque 96-well or 384-well plates

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of (R)-MRT199665 in DMSO. Create a serial dilution series of the compound in kinase reaction buffer.

• Reaction Setup: Add the kinase, substrate, and (R)-MRT199665 dilutions to the wells of the plate. Include a positive control (no inhibitor) and a negative control (no kinase).

• Initiate Reaction: Add ATP to all wells to start the kinase reaction. The final ATP concentration should be at or near the Km for the kinase.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ADP Detection: Stop the kinase reaction and detect the amount of ADP produced by adding the ADP-Glo™ Reagent and Kinase Detection Reagent according to the manufacturer's protocol.

• Data Acquisition: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percent inhibition for each concentration of (R)-MRT199665 and plot the results to determine the IC50 value using a suitable software.

Protocol 2: Western Blot Analysis of Downstream Targets

This protocol outlines the steps for analyzing the phosphorylation status of MEF2C in AML cells treated with (R)-MRT199665.

Materials:

• AML cell line (e.g., OCI-AML2, MOLM-13)[1]

• (R)-MRT199665

• Cell culture medium and supplements

• PBS (Phosphate-Buffered Saline)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• Primary antibodies: anti-p-MEF2C (S222), anti-MEF2C, anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

• PVDF membrane

Procedure:

• Cell Culture and Treatment: Seed AML cells at an appropriate density and allow them to grow to the logarithmic phase. Treat the cells with a dose range of (R)-MRT199665 (e.g., 10 nM - 1000 nM) for a predetermined time (e.g., 12 hours).[1]

• Cell Lysis: Harvest the cells, wash with ice-cold PBS, and lyse with ice-cold lysis buffer containing inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• Sample Preparation: Normalize the protein concentrations and prepare samples for SDS-PAGE by adding Laemmli buffer and boiling for 5 minutes.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize the p-MEF2C signal to the total MEF2C and loading control signals.

Protocol 3: Cell Viability (MTT) Assay

This protocol provides a method for assessing the effect of (R)-MRT199665 on the viability of AML cells.

Materials:

• AML cell line

• (R)-MRT199665

• Cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density.

• Compound Treatment: Add serial dilutions of (R)-MRT199665 to the wells. Include vehicle control (DMSO) wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization: Add the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment condition relative to the vehicle control and determine the IC50 value.

Quantitative Data Summary

Table 1: In Vitro Potency of MRT199665 (Racemic Mixture) [1][2]

Kinase Family	Target	IC50 (nM)
MARK	MARK1	2
MARK2	2
MARK3	3
MARK4	2
AMPK	AMPKα1	10
AMPKα2	10
SIK	SIK1	110
SIK2	12
SIK3	43

Table 2: Cellular Activity of MRT199665 in AML Cell Lines [1]

Cell Line	MEF2C Status	Mean IC50 (nM)
OCI-AML2	High	26 ± 13
MV4-11	High	26 ± 13
MOLM-13	High	26 ± 13
Kasumi-1	High	26 ± 13
NB-4	Low	990 ± 29
HEL	Low	990 ± 29
HL-60	Low	990 ± 29
U937	Low	990 ± 29

Visualizations

Caption: Simplified SIK signaling pathway and the inhibitory action of (R)-MRT199665.

Caption: Experimental workflow for Western blot analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scispace.com [scispace.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Resistance mechanisms to SYK inhibition in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. texaschildrens.org [texaschildrens.org]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. broadpharm.com [broadpharm.com]
• 12. benchchem.com [benchchem.com]
• 13. Western Blot Protocols and Recipes | Thermo Fisher Scientific - JP [thermofisher.com]
• 14. General Western Blot Protocol Overview: Novus Biologicals [novusbio.com]
• 15. The AMP-activated protein kinase (AMPK) signaling pathway coordinates cell growth, autophagy, & metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Kinase Inhibitory Activity of (R)-MRT199665 and Racemic MRT199665

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activity of the racemic mixture of the kinase inhibitor MRT199665 and its (R)-enantiomer, (R)-MRT199665. The information is intended to support research and drug development efforts by offering a consolidated resource on their inhibitory profiles, relevant signaling pathways, and experimental methodologies.

Executive Summary

Data Presentation: Quantitative Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of racemic MRT199665 against a panel of kinases. This data highlights the compound's high potency, particularly against the MARK, SIK, and AMPK kinase families.

Table 1: In Vitro Inhibitory Activity of Racemic MRT199665 [1][2][3][4]

Kinase Family	Target Kinase	IC50 (nM)
MARK	MARK1	2
MARK2	2
MARK3	3
MARK4	2
SIK	SIK1	110
SIK2	12
SIK3	43
AMPK	AMPKα1	10
AMPKα2	10
Other Kinases	MELK	29
NUAK1	3
NUAK2	120
TBK1	5400
IKKε	7700
BRSK2	10000

Note: IC50 values for (R)-MRT199665 are not currently available in the cited literature.

In cellular assays, racemic MRT199665 has been shown to reduce the growth of leukemia cells.[1] Human acute myeloid leukemia (AML) cell lines with endogenous MEF2C phosphorylation are significantly more sensitive to MRT199665, with a mean IC50 of 26 ± 13 nM, compared to cell lines lacking MEF2C, which have a mean IC50 of 990 ± 29 nM.[1]

Signaling Pathway

MRT199665 exerts its effects by inhibiting key kinases in the LKB1-AMPK/SIK signaling pathway. This pathway plays a crucial role in regulating cellular energy homeostasis, metabolism, and gene expression. A primary downstream effect of SIK inhibition is the dephosphorylation and subsequent nuclear translocation of the transcriptional co-activator CRTC (CREB-regulated transcription co-activator), leading to changes in gene expression.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. abmole.com [abmole.com]
• 4. medchemexpress.com [medchemexpress.com]

Comparing (R)-MRT199665 to other SIK inhibitors

An Objective Comparison of (R)-MRT199665 to Other Salt-Inducible Kinase (SIK) Inhibitors for Researchers

This guide provides a detailed comparison of (R)-MRT199665 and other prominent Salt-Inducible Kinase (SIK) inhibitors, including HG-9-91-01, YKL-05-099, and the repurposed clinical drugs Dasatinib (B193332) and Bosutinib (B1684425). It is designed for researchers, scientists, and drug development professionals, offering objective performance data, experimental protocols, and pathway visualizations to inform compound selection and experimental design.

Introduction to Salt-Inducible Kinases (SIKs)

Salt-inducible kinases (SIK1, SIK2, and SIK3) are members of the AMP-activated protein kinase (AMPK) family of serine/threonine kinases.[1] They are key regulators of various physiological processes, including metabolism, inflammation, and oncogenesis.[1][2] SIKs function by phosphorylating and controlling the subcellular localization of transcriptional co-activators, such as CREB-regulated transcription coactivators (CRTCs) and Class IIa histone deacetylases (HDACs).[3] Phosphorylation by SIKs sequesters these co-activators in the cytoplasm, preventing them from entering the nucleus and modulating gene expression.[3]

Inhibition of SIKs allows for the dephosphorylation and nuclear translocation of CRTCs and HDACs, leading to significant changes in the transcription of target genes.[4] A key outcome in immune cells, particularly macrophages, is a shift towards an anti-inflammatory phenotype, characterized by a robust increase in the production of the regulatory cytokine Interleukin-10 (IL-10) and a decrease in pro-inflammatory cytokines like TNFα, IL-6, and IL-12.[3] This mechanism has made SIKs attractive therapeutic targets for inflammatory and autoimmune diseases.[3]

Overview of Compared SIK Inhibitors

This guide focuses on a selection of well-characterized SIK inhibitors with varying potency, selectivity, and stages of development.

• (R)-MRT199665 : A potent inhibitor of MARK, SIK, and AMPK family kinases.[5][6] It is often used as a tool compound to study the broader effects of AMPK-related kinase inhibition.

• HG-9-91-01 : A highly potent and selective pan-SIK inhibitor widely used in preclinical research.[7][8] While potent, it has poor pharmacokinetic properties, limiting its in vivo use.[9]

• YKL-05-099 : An analog of HG-9-91-01 developed to have improved selectivity and pharmacokinetic properties suitable for in vivo studies.[9] It has been investigated in models of osteoporosis, leukemia, and hypertension.[4][10][11]

• Dasatinib & Bosutinib : Clinically approved drugs originally developed as dual Bcr-Abl/Src family tyrosine kinase inhibitors for cancer therapy.[12][13][14] They were later discovered to be potent pan-SIK inhibitors, and their known anti-inflammatory effects are now largely attributed to SIK inhibition.[13][15]

• GLPG3970 : A first-in-class, clinical-stage dual SIK2/SIK3 inhibitor with selectivity against SIK1, developed for treating inflammatory diseases.[16]

SIK Signaling Pathway

The diagram below illustrates the central role of SIKs in regulating gene transcription via CRTC and HDAC phosphorylation. SIK inhibition reverses this process, promoting an anti-inflammatory gene expression profile.

Caption: SIK signaling pathway and mechanism of inhibition.

Data Presentation: Comparative Inhibitor Performance

The following tables summarize the biochemical potency and cellular activity of the selected SIK inhibitors based on published experimental data.

Table 1: Biochemical Potency (IC₅₀ nM)

This table compares the half-maximal inhibitory concentration (IC₅₀) of each compound against the three SIK isoforms in cell-free biochemical assays. Lower values indicate higher potency.

Inhibitor	SIK1 IC₅₀ (nM)	SIK2 IC₅₀ (nM)	SIK3 IC₅₀ (nM)	Key Off-Targets (IC₅₀ nM)
(R)-MRT199665	110[5][6]	12[5][6]	43[5][6]	MARKs (2-3), AMPKα1/α2 (10)[5][6]
HG-9-91-01	0.92[7][8][17]	6.6[7][8][17]	9.6[7][8][17]	Src family, BTK, FGFRs, EphRs[7][8][18]
YKL-05-099	~10[19]	40[19]	~30[19]	Improved selectivity vs. HG-9-91-01[9]
Dasatinib	<3[20][21]	<3[20][21]	18[20][21]	Bcr-Abl, Src family kinases[20][21]
Bosutinib	Low nM[13]	Low nM[13]	Low nM[13]	Bcr-Abl, Src family kinases[13]
GLPG3970	282.8[16]	7.8[16]	3.8[16]	SIK2/3 selective over SIK1[16]

Data compiled from multiple sources. "Low nM" indicates potent inhibition was observed, but specific IC₅₀ values were not always available in the cited literature.

Table 2: Cellular Activity & Phenotype

This table summarizes the effects of the inhibitors in cell-based assays, reflecting their ability to engage SIKs in a physiological context and elicit a biological response.

Inhibitor	Cellular Target Engagement	IL-10 Induction	Pro-inflammatory Cytokine Suppression
(R)-MRT199665	Inhibits p-CRTC3 (S370)[5][6]; Weak CRTC3 translocation[22]	Yes (LPS-stimulated macrophages)[5]	Not specified
HG-9-91-01	Potent CRTC3 translocation[22]	Yes (EC₅₀ ~200 nM)[7][17]	Yes (TNFα, IL-6, IL-12)[8]
YKL-05-099	Reduces p-HDAC5 (S259)[19][23]	Yes (EC₅₀ 460 nM)[19][23]	Yes (TNFα, IL-6, IL-12p40)[19][23]
Dasatinib	Induces CRTC3 translocation[24]	Yes (potent)[13][15]	Yes (TNFα, IL-6, IL-12)[13]
Bosutinib	Induces CRTC3 translocation[24]	Yes (potent)[13][15]	Yes (TNFα, IL-6, IL-12)[13]
GLPG3970	Modulates pro- and anti-inflammatory cytokines[16]	Yes[16]	Yes[16]

Experimental Protocols

Detailed methodologies are crucial for interpreting data and replicating findings. Below are protocols for key assays used to characterize SIK inhibitors.

In Vitro Biochemical Kinase Assay

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified SIK isoform.

Caption: Workflow for an in vitro biochemical SIK inhibition assay.

Methodology:

• Reagents : Recombinant human SIK1, SIK2, or SIK3 enzyme; a suitable peptide substrate (e.g., AMARA peptide); ATP; and a detection kit (e.g., ADP-Glo™, Promega).

• Procedure : The inhibitor is serially diluted in DMSO and added to microplate wells.

• The kinase reaction is initiated by adding a mix of SIK enzyme, peptide substrate, and ATP.

• The plate is incubated to allow the phosphorylation reaction to proceed.

• The reaction is stopped, and a detection reagent is added. For the ADP-Glo™ assay, this reagent measures the amount of ADP produced, which is directly proportional to kinase activity.

• The signal (luminescence) is read on a plate reader.

• Data are normalized to controls (no inhibitor for 0% inhibition, no enzyme for 100% inhibition), and IC₅₀ values are calculated using non-linear regression analysis.

Cellular Cytokine Production Assay

This assay measures the functional consequence of SIK inhibition in primary immune cells, such as the induction of IL-10.

Caption: Workflow for a cellular cytokine production assay.

Methodology:

• Cell Culture : Bone marrow is harvested from mice and differentiated into macrophages (BMDMs) using M-CSF.[25] Cells are then seeded into multi-well plates.

• Treatment : Cells are pre-incubated with various concentrations of the SIK inhibitor for 1-2 hours.

• Stimulation : Cells are stimulated with a Toll-like receptor (TLR) agonist, such as lipopolysaccharide (LPS), to induce an inflammatory response.[13][15]

• Incubation : The cells are incubated for 18-24 hours to allow for cytokine production and secretion.

• Measurement : The culture supernatant is collected, and the concentration of cytokines (e.g., IL-10, TNFα) is measured using a sensitive immunoassay like a Cytometric Bead Array (CBA) or an Enzyme-Linked Immunosorbent Assay (ELISA).[9]

• Analysis : The effective concentration that produces 50% of the maximal response (EC₅₀) is calculated to determine the cellular potency of the inhibitor.

Summary and Conclusion

The landscape of SIK inhibitors offers a range of tools for researchers, from broad-spectrum compounds to isoform-selective clinical candidates.

• (R)-MRT199665 is a potent tool for studying pathways involving SIK, MARK, and AMPK kinases. Its activity against AMPK distinguishes it from more SIK-selective compounds like HG-9-91-01. While it inhibits SIK2 and SIK3 potently at the biochemical level, its cellular activity appears less robust for some readouts compared to other pan-SIK inhibitors.[5][22]

• HG-9-91-01 remains the gold standard for potent, pan-SIK inhibition in in vitro and cellular assays.[7] However, its poor pharmacokinetic profile makes it unsuitable for most in vivo applications.[9]

• YKL-05-099 represents a successful optimization of HG-9-91-01, retaining good potency while gaining the necessary PK properties for in vivo studies, making it a valuable probe for exploring the systemic effects of SIK inhibition.[9]

• Dasatinib and Bosutinib are powerful examples of drug repurposing. Their potent, SIK-dependent anti-inflammatory effects in macrophages highlight the clinical translatability of SIK inhibition.[13][15] Researchers can leverage these approved drugs to study SIK biology, but must remain mindful of their potent off-target effects on the Src and Abl kinase families.

• GLPG3970 exemplifies the current direction of SIK inhibitor development, focusing on isoform selectivity (SIK2/3 over SIK1) to potentially fine-tune the therapeutic effects and improve the safety profile for clinical use in inflammatory diseases.[16]

The choice of inhibitor should be guided by the specific research question. For dissecting the SIK-specific signaling cascade in cells, HG-9-91-01 offers high potency. For in vivo proof-of-concept studies, YKL-05-099 is a more appropriate tool. For studies where broad AMPK-family inhibition is desired or tolerated, (R)-MRT199665 is a relevant compound. Finally, Dasatinib and Bosutinib provide clinically relevant benchmarks but require careful experimental design to control for their polypharmacology.

References

• 1. SIK inhibitors(Roche) - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 2. What are SIK inhibitors and how do they work? [synapse.patsnap.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. Development of Chemical Probes for Investigation of Salt-Inducible Kinase Function In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. YKL-05-099 - Wikipedia [en.wikipedia.org]
• 11. Treatment with YKL-05-099, a salt inducible kinase (SIK) inhibitor, attenuates salt-sensitive hypertension: The molecular outcomes of SIK in the kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bosutinib: A Novel Src/Abl Kinase Inhibitor for Chronic Myelogenous Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The clinically approved drugs dasatinib and bosutinib induce anti-inflammatory macrophages by inhibiting the salt-inducible kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. portlandpress.com [portlandpress.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. HG-9-91-01 | SIK | TargetMol [targetmol.com]
• 18. Probe HG-9-91-01 | Chemical Probes Portal [chemicalprobes.org]
• 19. medchemexpress.com [medchemexpress.com]
• 20. Dasatinib–SIK2 Binding Elucidated by Homology Modeling, Molecular Docking, and Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Identifying Inhibitors of Inflammation: A Novel High-Throughput MALDI-TOF Screening Assay for Salt-Inducible Kinases (SIKs) - PMC [pmc.ncbi.nlm.nih.gov]
• 23. YKL-05-099 | SIK Inhibitor | TargetMol [targetmol.com]
• 24. researchgate.net [researchgate.net]
• 25. Salt-inducible kinases (SIK) inhibition reduces RANKL-induced osteoclastogenesis | PLOS One [journals.plos.org]

YKL-05-099: A Selective SIK Inhibitor as a Viable Alternative to the Broader Spectrum (R)-MRT199665

For researchers, scientists, and drug development professionals, the selection of a specific small molecule inhibitor is a critical decision that can significantly impact experimental outcomes. This guide provides a comprehensive comparison of two prominent Salt-Inducible Kinase (SIK) inhibitors: YKL-05-099 and (R)-MRT199665. While both compounds effectively target the SIK family of kinases, they exhibit distinct selectivity profiles and have been investigated in different therapeutic contexts.

YKL-05-099 has emerged as a valuable tool for studying SIK function due to its improved selectivity and favorable pharmacokinetic properties, making it suitable for in vivo studies.[1] In contrast, (R)-MRT199665, while a potent SIK inhibitor, also demonstrates significant activity against other kinase families, namely MARK and AMPK.[2][3][4] This broader spectrum of activity may be advantageous in certain contexts but can also introduce confounding variables in studies aiming to specifically dissect the role of SIKs.

This guide will objectively present available data on the kinase selectivity, cellular activity, and in vivo effects of both compounds. Detailed experimental protocols for key assays are provided to facilitate the replication and validation of these findings.

Kinase Inhibition Profile: A Comparative Analysis

A key differentiator between YKL-05-099 and (R)-MRT199665 is their kinase selectivity. YKL-05-099 was developed as a more selective SIK inhibitor, whereas (R)-MRT199665 is a potent inhibitor of the MARK, SIK, and AMPK kinase families.[2][3][4] The half-maximal inhibitory concentrations (IC50) for each compound against the three SIK isoforms are summarized below. It is important to note that these values are compiled from different studies and direct comparison should be made with caution due to potential variations in assay conditions.

Kinase	YKL-05-099 IC50 (nM)	(R)-MRT199665 IC50 (nM)
SIK1	~10[5]	110[2][3][4]
SIK2	~40[5][6]	12[2][3][4]
SIK3	~30[5]	43[2][3][4]
MARK1/2/3/4	-	2/2/3/2[2][3][4]
AMPKα1/α2	-	10/10[2][3][4]

Table 1: Comparative in vitro kinase inhibition profiles of YKL-05-099 and (R)-MRT199665. Values represent the half-maximal inhibitory concentration (IC50) and are sourced from the indicated references.

Cellular and In Vivo Effects: From Inflammation to Oncology

Both YKL-05-099 and (R)-MRT199665 have demonstrated significant effects on cellular signaling pathways, leading to modulation of inflammatory responses and anti-proliferative activity in cancer cells.

Modulation of Inflammatory Responses

SIK inhibitors are known to exert anti-inflammatory effects by modulating cytokine production. Specifically, they have been shown to suppress the production of pro-inflammatory cytokines such as TNFα, IL-6, and IL-12 while enhancing the production of the anti-inflammatory cytokine IL-10.[1]

YKL-05-099 has been shown to recapitulate these effects in vivo. In mouse models of inflammation, administration of YKL-05-099 led to a dose-dependent decrease in serum TNFα and an increase in IL-10 levels following lipopolysaccharide (LPS) stimulation.[1] It has also been investigated for its therapeutic potential in attenuating salt-sensitive hypertension by preventing kidney damage and inflammation.[7] Furthermore, studies in a mouse model of rheumatoid arthritis have shown that YKL-05-099 can ameliorate disease symptoms, an effect potentially linked to the promotion of apoptotic cell clearance by macrophages (efferocytosis).[8]

(R)-MRT199665 has also been shown to increase LPS-stimulated IL-10 production in cellular assays.[4]

Anti-Tumor Activity

In the context of oncology, both inhibitors have been primarily studied in acute myeloid leukemia (AML). YKL-05-099 has been shown to inhibit the growth of MLL-rearranged leukemia cells by modulating the SIK3-HDAC4-MEF2C signaling axis.[9][10] Treatment with YKL-05-099 in mouse models of AML attenuated disease progression and extended survival.[9][10]

(R)-MRT199665 has been shown to cause apoptosis in MEF2C-activated human AML cells.[2][3][4]

Signaling Pathways and Mechanism of Action

The primary mechanism of action for both YKL-05-099 and (R)-MRT199665 involves the inhibition of SIK-mediated phosphorylation of downstream targets, leading to the modulation of gene expression.

Caption: SIK Signaling Pathway and Inhibition.

Inhibition of SIKs by YKL-05-099 or (R)-MRT199665 prevents the phosphorylation of class IIa histone deacetylases (HDACs) and CREB-regulated transcriptional coactivators (CRTCs).[1] This leads to their nuclear translocation where they can interact with transcription factors such as MEF2C and CREB to modulate gene expression, resulting in altered cytokine production and cellular proliferation.

Experimental Protocols

To aid in the design and execution of comparative studies, detailed methodologies for key experiments are provided below.

In Vitro SIK Kinase Assay

This protocol describes a general method for determining the in vitro potency of inhibitors against SIK enzymes.

Caption: General workflow for an in vitro kinase assay.

Materials:

• Recombinant human SIK1, SIK2, or SIK3 enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• Peptide substrate (e.g., a peptide derived from a known SIK substrate)

• ATP

• YKL-05-099 and/or (R)-MRT199665

• DMSO

• ADP-Glo™ Kinase Assay Kit (or similar)

• 384-well white plates

• Plate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of the inhibitors in DMSO.

• In a 384-well plate, add the inhibitor solution or DMSO (vehicle control).

• Add diluted SIK enzyme to each well and incubate to allow for inhibitor binding.

• Initiate the kinase reaction by adding a mixture of the peptide substrate and ATP.

• Incubate the reaction at room temperature.

• Stop the reaction and measure the amount of ADP produced using a detection reagent such as ADP-Glo™.

• Measure luminescence using a plate reader.

• Calculate IC50 values by fitting the data to a dose-response curve.

Cell Viability Assay

This protocol outlines a method to assess the effect of the inhibitors on the proliferation of cancer cell lines.

Materials:

• AML cell lines (e.g., MOLM-13)

• Complete cell culture medium

• YKL-05-099 and/or (R)-MRT199665

• DMSO

• 96-well clear-bottom plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit (or similar)

• Plate reader capable of measuring luminescence

Procedure:

• Seed cells in a 96-well plate at a predetermined density.

• Treat the cells with serial dilutions of the inhibitors or DMSO (vehicle control).

• Incubate the plates for a specified period (e.g., 72 hours).

• Add the cell viability reagent to each well.

• Incubate to stabilize the luminescent signal.

• Measure luminescence using a plate reader.

• Calculate the relative cell viability and determine the EC50 values.

Cytokine Secretion Assay

This protocol describes how to measure the effect of the inhibitors on cytokine production by immune cells.

Materials:

• Primary immune cells (e.g., bone marrow-derived macrophages) or a relevant cell line

• Complete cell culture medium

• LPS (or other appropriate stimulant)

• YKL-05-099 and/or (R)-MRT199665

• DMSO

• ELISA kits for the cytokines of interest (e.g., TNFα, IL-10)

• 96-well plates

• Plate reader for ELISA

Procedure:

• Plate the cells in a 96-well plate.

• Pre-treat the cells with the inhibitors or DMSO for a specified time.

• Stimulate the cells with LPS.

• Incubate for a period sufficient for cytokine production (e.g., 24 hours).

• Collect the cell culture supernatants.

• Quantify the concentration of cytokines in the supernatants using ELISA kits according to the manufacturer's instructions.

Western Blot for Phosphorylated Proteins

This protocol details a method to assess the phosphorylation status of SIK substrates like HDACs.

Materials:

• Cells treated with inhibitors as described above

• Lysis buffer

• Protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and membranes

• Blocking buffer

• Primary antibodies (e.g., anti-phospho-HDAC [Ser259], anti-total HDAC)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated cells and determine the protein concentration.

• Separate protein lysates by SDS-PAGE.

• Transfer the proteins to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody against the phosphorylated protein of interest.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against the total protein to normalize the data.

Conclusion

Both YKL-05-099 and (R)-MRT199665 are potent inhibitors of the SIK family of kinases with demonstrated efficacy in modulating inflammatory responses and inhibiting cancer cell growth. The primary distinction lies in their selectivity profiles. YKL-05-099 offers a more targeted approach for investigating the specific roles of SIKs, particularly in in vivo models, due to its enhanced selectivity and favorable pharmacokinetic properties.[1] In contrast, the broader activity of (R)-MRT199665 against MARK and AMPK kinases may be beneficial in certain therapeutic strategies but requires careful consideration of potential off-target effects in mechanistic studies.

The choice between these two inhibitors will ultimately depend on the specific research question and experimental context. For studies aiming to elucidate the precise functions of SIKs, YKL-05-099 represents a more selective tool. For broader therapeutic applications where targeting multiple kinase pathways may be advantageous, (R)-MRT199665 could be a valuable candidate. The experimental protocols provided in this guide offer a starting point for researchers to conduct their own comparative analyses and further delineate the distinct pharmacological properties of these two important SIK inhibitors.

References

• 1. Development of Chemical Probes for Investigation of Salt-Inducible Kinase Function In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. abmole.com [abmole.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Treatment with YKL-05-099, a salt inducible kinase (SIK) inhibitor, attenuates salt-sensitive hypertension: The molecular outcomes of SIK in the kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of salt-inducible kinases resolves autoimmune arthritis by promoting macrophage efferocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Salt-inducible kinase inhibition suppresses acute myeloid leukemia progression in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Salt-inducible kinase inhibition suppresses acute myeloid leukemia progression in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Genetic Knockdown of SIK versus (R)-MRT199665 Treatment: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison between genetic knockdown of Salt-Inducible Kinases (SIKs) and pharmacological inhibition using (R)-MRT199665. The information presented is supported by experimental data to assist researchers in selecting the most appropriate method for their studies.

Introduction to SIKs and Their Inhibition

Salt-Inducible Kinases (SIKs) are a family of serine/threonine kinases (SIK1, SIK2, and SIK3) that belong to the AMP-activated protein kinase (AMPK) family.[1][2][3] They are key regulators of various physiological processes, including metabolism, inflammation, and cell growth.[1][2] Dysregulation of SIKs has been implicated in several diseases, making them attractive therapeutic targets.[1][4]

Two primary methods are used to study and modulate SIK function: genetic knockdown (e.g., using siRNA or generating knockout/knock-in models) and pharmacological inhibition with small molecules like (R)-MRT199665. Genetic knockdown offers high specificity for the target gene, while pharmacological inhibitors provide a more immediate and often reversible means of modulating protein function.

(R)-MRT199665 is a potent, ATP-competitive inhibitor of the MARK/SIK/AMPK family of kinases.[5][6][7] Its isomer, MRT199665, has shown efficacy in various preclinical models, including inducing apoptosis in acute myeloid leukemia (AML) cells.[5][6]

Quantitative Data Comparison

The following tables summarize the quantitative data comparing the effects of genetic SIK knockdown and SIK inhibitor treatment.

Table 1: Inhibitor Potency (IC50)

Compound	SIK1 (nM)	SIK2 (nM)	SIK3 (nM)	Other Kinases (nM)
(R)-MRT199665	110	12	43	MARK1/2/3/4: 2-3; AMPKα1/α2: 10

Data sourced from MedChemExpress and other publications.[5][7][8]

Table 2: Comparison of Effects on Gene Expression and Cellular Function

Feature	Genetic SIK Knockdown	(R)-MRT199665 / Pan-SIK Inhibitor Treatment	Key Findings
Macrophage Polarization	SIK2 and SIK3 knock-in (catalytically inactive) macrophages show enhanced IL-10 production upon LPS stimulation.[1][9]	Treatment with MRT199665 or HG-9-91-01 significantly increases LPS-stimulated IL-10 production in macrophages.[1][9]	Both genetic and pharmacological inhibition of SIK2 and SIK3 promote an anti-inflammatory macrophage phenotype.[1][9]
AML Cell Transcriptome	SIK3 knockout in MOLM-13 and RN2 AML cells leads to suppression of a transcriptional program associated with MEF2C.[5]	Treatment of MOLM-13 and RN2 cells with YKL-05-099 (a pan-SIK inhibitor) rapidly suppresses a similar MEF2C-dependent transcriptional program.[5]	Pharmacological inhibition of SIKs phenocopies the transcriptional effects of SIK3 genetic knockout in AML cells.[5]
Histone Acetylation (AML)	SIK3 knockout in MOLM-13 cells results in reduced H3K27ac at MEF2C-occupied enhancer elements.[5]	YKL-05-099 treatment leads to similar losses of H3K27ac at the same genomic sites.[5]	Both approaches impact the epigenetic landscape in a comparable manner, linking SIK3 activity to MEF2C-mediated transcription.[5]
Osteoclastogenesis	SIK2 and, to a lesser extent, SIK3 knockout in RAW264.7 cells reduces RANKL-induced osteoclastogenesis.	The pan-SIK inhibitor HG-9-91-01 significantly inhibits osteoclast differentiation and bone resorbing activity.	Inhibition of SIK2/3, either genetically or pharmacologically, impairs osteoclast formation.

Experimental Protocols

Genetic Knockdown of SIK using siRNA

This protocol provides a general framework for siRNA-mediated knockdown of SIK isoforms in cultured cells. Optimization for specific cell lines and transfection reagents is recommended.

Materials:

• SIK-specific siRNA duplexes (and non-targeting control siRNA)

• Transfection reagent (e.g., Lipofectamine RNAiMAX)

• Serum-free culture medium (e.g., Opti-MEM)

• Complete growth medium

• 6-well tissue culture plates

• Cells to be transfected

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 6-well plate at a density that will result in 60-80% confluency at the time of transfection.[10]

• siRNA-Lipid Complex Formation:

  • In one tube, dilute the SIK-specific siRNA (e.g., to a final concentration of 20 nM) in serum-free medium.

  • In a separate tube, dilute the transfection reagent in serum-free medium according to the manufacturer's instructions.

  • Combine the diluted siRNA and diluted transfection reagent. Mix gently and incubate at room temperature for 15-20 minutes to allow for complex formation.[10]

• Transfection: Add the siRNA-lipid complexes dropwise to the cells in each well.[10]

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-72 hours. The optimal incubation time depends on the stability of the target mRNA and protein and should be determined empirically.

• Validation of Knockdown: Harvest the cells and assess the knockdown efficiency at the mRNA level (qRT-PCR) and protein level (Western blot).

(R)-MRT199665 Treatment

This protocol outlines a general procedure for treating cultured cells with (R)-MRT199665.

Materials:

• (R)-MRT199665 (dissolved in a suitable solvent like DMSO)

• Complete growth medium

• Cells to be treated

Procedure:

• Cell Seeding: Seed cells in appropriate culture vessels and allow them to adhere and reach the desired confluency.

• Preparation of Working Solution: Prepare a stock solution of (R)-MRT199665 in DMSO. Dilute the stock solution in complete growth medium to the desired final concentration. It is crucial to include a vehicle control (DMSO alone) at the same final concentration.

• Treatment: Remove the existing medium from the cells and replace it with the medium containing (R)-MRT199665 or the vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 1 to 48 hours), depending on the experimental endpoint.[5][7]

• Analysis: Following incubation, harvest the cells for downstream analysis, such as Western blot for target protein phosphorylation, gene expression analysis, or functional assays.

Signaling Pathways and Experimental Workflows

SIK Signaling Pathway

The following diagram illustrates the canonical SIK signaling pathway and the points of intervention for genetic knockdown and pharmacological inhibition.

Caption: SIK signaling pathway and points of intervention.

Experimental Workflow: Comparing Genetic Knockdown and Pharmacological Inhibition

The diagram below outlines a typical experimental workflow for comparing the effects of SIK knockdown with (R)-MRT199665 treatment.

Caption: Comparative experimental workflow.

Conclusion

Both genetic knockdown of SIK and pharmacological inhibition with (R)-MRT199665 are valuable tools for studying SIK function.

• Genetic knockdown offers high specificity for the target SIK isoform, making it ideal for dissecting the roles of individual family members. However, the process is more time-consuming and may lead to compensatory changes in other genes.

• (R)-MRT199665 treatment provides a rapid and reversible method for inhibiting SIK activity. As a pan-SIK inhibitor with activity against other kinases, it is essential to consider potential off-target effects. However, studies have shown that the phenotypic and transcriptional outcomes of pharmacological SIK inhibition often closely mimic those of genetic knockdown, particularly of the key isoforms like SIK2 and SIK3 in specific contexts.[1][5][9]

The choice between these two approaches will depend on the specific research question, the experimental system, and the desired level of target specificity. For validating the on-target effects of a SIK inhibitor, a direct comparison with genetic knockdown, as outlined in this guide, is a powerful strategy.

References

• 1. Inhibition of SIK2 and SIK3 during differentiation enhances the anti-inflammatory phenotype of macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 3. [PDF] Inhibition of SIK2 and SIK3 during differentiation enhances the anti-inflammatory phenotype of macrophages | Semantic Scholar [semanticscholar.org]
• 4. Knockdown of Target Genes by siRNA In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Salt-inducible kinase inhibition suppresses acute myeloid leukemia progression in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Salt-inducible kinases (SIK) inhibition reduces RANKL-induced osteoclastogenesis | PLOS One [journals.plos.org]
• 9. Inhibition of SIK2 and SIK3 during differentiation enhances the anti-inflammatory phenotype of macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scbt.com [scbt.com]

A Preclinical Head-to-Head: The SIK Inhibitor (R)-MRT199665 Poised as a Novel Therapeutic Strategy Against Standard AML Therapy

For Immediate Release

In the landscape of Acute Myeloid Leukemia (AML) treatment, a compelling new therapeutic avenue is emerging, centered on the inhibition of Salt-Inducible Kinases (SIKs). Preclinical evidence suggests that targeting this pathway with molecules such as (R)-MRT199665 may offer a significant advantage, particularly in subtypes of AML characterized by the overexpression of the transcription factor MEF2C. This guide provides a detailed comparison of the efficacy of SIK inhibition, using the tool compound YKL-05-099 which shares a mechanism of action with (R)-MRT199665, against standard-of-care AML therapies.

Mechanism of Action: A Tale of Two Pathways

Standard AML therapy, predominantly the "7+3" regimen of cytarabine (B982) and an anthracycline (e.g., daunorubicin), functions by inducing widespread DNA damage, leading to cell death in rapidly dividing cancer cells. In contrast, (R)-MRT199665 and other SIK inhibitors employ a more targeted approach. In MEF2C-driven AML, SIK3 phosphorylates and inactivates HDAC4, a repressor of MEF2C. By inhibiting SIK3, these compounds prevent HDAC4 phosphorylation, leading to the suppression of the MEF2C-driven transcriptional program that is critical for leukemia cell survival. This targeted action results in cell cycle arrest and apoptosis in MEF2C-addicted AML cells.

Figure 1. Signaling pathways of SIK inhibitors and standard chemotherapy in AML.

In Vitro Efficacy: SIK Inhibition Demonstrates Potency and Synergy

Studies utilizing the SIK inhibitor YKL-05-099 in AML cell lines have demonstrated its potent anti-leukemic activity, particularly in cells with high MEF2C expression. Furthermore, combination studies with standard chemotherapy agents reveal a synergistic effect, suggesting a potential for combination therapies to enhance efficacy and overcome resistance.

Cell Line	Treatment	IC50 / EC50	Reference
MOLM-13	YKL-05-099	240 nM (EC50)	[1]
MV4-11	YKL-05-099	Sensitive	[1]
Synergy Analysis (MOLM-13 Cells)
YKL-05-099 + Daunorubicin	Combination	Synergistic Effect	[1]
YKL-05-099 + Cytarabine	Combination	Synergistic Effect	[1]

Table 1. In Vitro Efficacy of SIK Inhibition in AML Cell Lines.

In Vivo Efficacy: SIK Inhibition Extends Survival in Animal Models

In preclinical mouse models of MLL-rearranged AML, treatment with the SIK inhibitor YKL-05-099 significantly attenuated disease progression and extended survival at well-tolerated doses.[1] This provides strong in vivo validation for SIK3 as a therapeutic target in MEF2C-addicted AML.

Animal Model	Treatment Group	Outcome	Reference
MLL-AF9 AML Mouse Model	Vehicle Control	Median Survival: ~25 days	[1]
YKL-05-099 (6 mg/kg/day)	Significantly extended survival (p<0.001)	[1]
AML PDX Model	Vehicle Control	Progressive Disease	[1]
YKL-05-099	Attenuated disease progression	[1]

Table 2. In Vivo Efficacy of SIK Inhibition in AML Mouse Models.

Experimental Protocols

In Vitro Synergy Analysis

Cell Culture: MOLM-13 cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

Drug Treatment: Cells were seeded in 96-well plates and treated with a dose matrix of YKL-05-099 in combination with either daunorubicin or cytarabine for 72 hours.[1]

Viability Assay: Cell viability was assessed using the CellTiter-Glo Luminescent Cell Viability Assay (Promega).

Synergy Calculation: The effects of the drug combinations were analyzed using the Bliss independence model.[1]

References

• 1. semanticscholar.org [semanticscholar.org]

Selectivity of SIK Inhibitors: A Comparative Guide Featuring (R)-MRT199665

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the selectivity of various small molecule inhibitors of Salt-Inducible Kinases (SIKs), with a focus on MRT199665. SIKs, comprising three isoforms (SIK1, SIK2, and SIK3), are key regulators of metabolic and inflammatory pathways, making them attractive targets for therapeutic intervention in a range of diseases, including autoimmune disorders and cancer. The selectivity of an inhibitor for different SIK isoforms and against other kinases is a critical determinant of its therapeutic efficacy and potential off-target effects.

Comparative Analysis of SIK Inhibitor Selectivity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of MRT199665 and other commonly used SIK inhibitors against the three SIK isoforms. Lower IC50 values indicate higher potency.

Inhibitor	SIK1 IC50 (nM)	SIK2 IC50 (nM)	SIK3 IC50 (nM)	Selectivity Profile
MRT199665	110[1][2][3]	12[1][2][3]	43[1][2][3]	Preferential for SIK2
HG-9-91-01	0.92[4][5][6][7]	6.6[4][5][6][7]	9.6[4][5][6][7]	Pan-SIK, potent against SIK1
YKL-05-099	~10[8][9]	~40[8][9]	~30[8][9]	Pan-SIK
ARN-3236	21.63[10][11]	<1[10][11]	6.63[10][11]	Highly selective for SIK2
GLPG3312	2.0[12][13][14][15]	0.7[12][13][14][15]	0.6[12][13][14][15]	Potent Pan-SIK
GLPG3970	282.8[16][17][18][19]	7.8[16][17][18][19]	3.8[16][17][18][19]	Dual SIK2/SIK3 selective
YKL-06-061	6.56[1]	1.77[1]	20.5[1]	Pan-SIK, preferential for SIK2
YKL-06-062	2.12[1][20]	1.40[1][20]	2.86[1][20]	Potent Pan-SIK

SIK Signaling Pathway and Inhibition

The diagram below illustrates a simplified SIK signaling pathway. SIKs are activated by upstream kinases such as LKB1. Once active, SIKs phosphorylate and inactivate transcriptional co-activators, primarily the CREB-regulated transcription co-activators (CRTCs), and histone deacetylases (HDACs). This phosphorylation leads to their cytoplasmic sequestration and prevents them from activating gene transcription in the nucleus. SIK inhibitors block this phosphorylation event, leading to the nuclear translocation of CRTCs and HDACs and subsequent modulation of gene expression, which can include an increase in the anti-inflammatory cytokine IL-10 and a decrease in pro-inflammatory cytokines.

Caption: Simplified SIK signaling pathway and mechanism of inhibition.

Experimental Protocols

In Vitro Kinase Assay for IC50 Determination (ADP-Glo™ Assay)

The determination of IC50 values for SIK inhibitors is commonly performed using an in vitro kinase assay. The ADP-Glo™ Kinase Assay is a widely used method that measures the amount of ADP produced during the kinase reaction, which is directly proportional to kinase activity.

Materials:

• Recombinant human SIK1, SIK2, or SIK3 enzyme

• Kinase substrate (e.g., a peptide substrate like AMARA)

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• Test inhibitor (e.g., MRT199665) serially diluted in DMSO

• ADP-Glo™ Kinase Assay Kit (containing ADP-Glo™ Reagent and Kinase Detection Reagent)

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test inhibitor in 100% DMSO.

  • Perform serial dilutions of the inhibitor stock solution in kinase assay buffer to create a range of concentrations for testing. The final DMSO concentration in the assay should be kept constant (typically ≤1%).

  • Prepare a solution of the SIK enzyme in kinase assay buffer. The optimal enzyme concentration should be determined empirically.

  • Prepare a solution of the substrate and ATP in kinase assay buffer. The ATP concentration should ideally be at or near the Km for the specific SIK isoform.

• Kinase Reaction:

  • Add the serially diluted inhibitor or DMSO (vehicle control) to the wells of the assay plate.

  • Add the SIK enzyme solution to each well and incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the substrate/ATP mixture to each well.

  • Incubate the plate at a controlled temperature (e.g., 30°C or room temperature) for a defined period (e.g., 60 minutes).

• Signal Detection:

  • Terminate the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent to each well.

  • Incubate at room temperature for approximately 40 minutes.

  • Add the Kinase Detection Reagent to each well to convert the generated ADP to ATP and initiate the luciferase reaction.

  • Incubate at room temperature for 30-60 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background luminescence (wells with no enzyme) from all other readings.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., sigmoidal, 4PL) to determine the IC50 value, which is the concentration of the inhibitor that reduces enzyme activity by 50%.

Caption: General workflow for an in vitro kinase inhibition assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. axonmedchem.com [axonmedchem.com]
• 7. HG-9-91-01 | SIK | TargetMol [targetmol.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. selleckchem.com [selleckchem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. rndsystems.com [rndsystems.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. medchemexpress.com [medchemexpress.com]
• 14. selleckchem.com [selleckchem.com]
• 15. Optimization of Selectivity and Pharmacokinetic Properties of Salt-Inducible Kinase Inhibitors that Led to the Discovery of Pan-SIK Inhibitor GLPG3312 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Discovery of Clinical Candidate GLPG3970: A Potent and Selective Dual SIK2/SIK3 Inhibitor for the Treatment of Autoimmune and Inflammatory Diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. GLPG-3970 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 20. abmole.com [abmole.com]

A Head-to-Head Comparison of Pan-SIK Inhibitors for Researchers and Drug Development Professionals

A detailed guide to the performance and experimental validation of leading pan-Salt-Inducible Kinase (SIK) inhibitors, providing researchers with the data needed to select the optimal tool for their studies in inflammation, oncology, and metabolic diseases.

Salt-Inducible Kinases (SIKs), comprising three isoforms (SIK1, SIK2, and SIK3), are key regulators of various physiological processes, including metabolic homeostasis, immune response, and cell cycle control. Their dysregulation has been implicated in a range of pathologies, making them attractive therapeutic targets. This guide provides a head-to-head comparison of prominent pan-SIK inhibitors, offering a comprehensive overview of their biochemical potency, kinase selectivity, and cellular activity to aid in the selection of the most appropriate chemical probe for specific research applications.

The SIK Signaling Pathway: A Central Regulatory Hub

The SIK family of serine/threonine kinases are members of the AMP-activated protein kinase (AMPK) family. They act as crucial nodes in signaling pathways, translating upstream signals into transcriptional responses. A primary mechanism of SIK action involves the phosphorylation and subsequent cytoplasmic sequestration of transcriptional co-activators, such as the CREB-regulated transcription coactivators (CRTCs) and Class IIa histone deacetylases (HDACs). Inhibition of SIKs allows for the dephosphorylation and nuclear translocation of these co-activators, leading to the modulation of gene expression. For instance, in immune cells, SIK inhibition can suppress the production of pro-inflammatory cytokines while simultaneously boosting the expression of the anti-inflammatory cytokine IL-10.[1][2]

Caption: The SIK Signaling Pathway.

Performance Comparison of Pan-SIK Inhibitors

The following tables summarize the biochemical potency (IC50) of several widely used pan-SIK inhibitors against the three SIK isoforms. This data has been compiled from various public sources and provides a basis for direct comparison.

Inhibitor	SIK1 IC50 (nM)	SIK2 IC50 (nM)	SIK3 IC50 (nM)	Assay Method
GLPG3312	2.0	0.7	0.6	ADP-Glo
HG-9-91-01	0.92	6.6	9.6	In vitro kinase assay
MRIA9	55 (radiometric) / 516 (NanoBRET)	48 (radiometric) / 180 (NanoBRET)	22 (radiometric) / 127 (NanoBRET)	Radiometric / NanoBRET
MR22	72	89	18	NanoBRET
YKL-05-099	~10 (binding)	40	~30 (binding)	Competitive binding / In vitro kinase assay

Note: IC50 values can vary depending on the assay conditions and technology used. It is crucial to consider the assay method when comparing potencies.

Kinase Selectivity Profiles

A critical aspect of a chemical probe's utility is its selectivity for the intended target. The following table provides a summary of the known off-target profiles for the compared pan-SIK inhibitors. Comprehensive kinome scan data provides the most detailed view of selectivity.

Inhibitor	Key Off-Targets	Kinome Scan Panel Size	Comments
GLPG3312	Highly selective	Not specified in readily available public data	Developed to have excellent kinome selectivity.[3]
HG-9-91-01	Src family kinases (Src, Lck, Yes), BTK, FGFRs, Ephrin receptors	108 kinases (limited panel)	Inhibits other kinases with a threonine gatekeeper residue.[4][5]
MRIA9	p21-activated kinases (PAK1, PAK2, PAK3)	443 kinases	Shows high selectivity against SIKs with PAKs being the main off-targets.[6][7]
MR22	EphA1, EphB1, EphB4 (cellular)	100 kinases (in-house panel)	Displays excellent selectivity, particularly against STE group kinases.[8][9]
YKL-05-099	RIPK2, ABL, Src, DDR2, MAP4K3, p38a, BTK, Ephrin receptors	141 and 468 kinases	Shows improved selectivity over its predecessor HG-9-91-01.[10][11]

Cellular Activity

The ultimate value of a kinase inhibitor lies in its ability to modulate cellular pathways and phenotypes. Pan-SIK inhibitors have demonstrated significant activity in various cellular contexts, particularly in models of inflammation and cancer.

• Inflammation: Pan-SIK inhibitors, including YKL-05-099 and GLPG3312, have been shown to suppress the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-12 in macrophages and dendritic cells, while concurrently increasing the production of the anti-inflammatory cytokine IL-10.[2][11][12] This dual activity makes them promising candidates for the treatment of inflammatory diseases.

• Oncology: In various cancer cell lines, pan-SIK inhibitors like MRIA9 and MR22 have been shown to induce cell-cycle arrest and apoptosis.[9][13][14] For instance, they can cause centrosome dissociation, leading to mitotic defects in ovarian cancer cells.[9][13]

Experimental Protocols

Accurate and reproducible experimental data are the cornerstone of scientific research. The following are detailed methodologies for key assays used to characterize pan-SIK inhibitors.

In Vitro Kinase Inhibition Assay (ADP-Glo™)

The ADP-Glo™ Kinase Assay is a luminescent ADP detection assay that provides a universal, homogeneous, high-throughput method to measure kinase activity by quantifying the amount of ADP produced during a kinase reaction.

Principle: The assay is performed in two steps. First, after the kinase reaction, an ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Second, a Kinase Detection Reagent is added to simultaneously convert ADP to ATP and allow the newly synthesized ATP to be measured using a luciferase/luciferin reaction. The luminescent signal is proportional to the ADP concentration and, therefore, the kinase activity.[4][5]

Protocol:

• Kinase Reaction:

  • Set up the kinase reaction in a 96- or 384-well plate. This includes the SIK enzyme, a suitable substrate (e.g., AMARA peptide), ATP, and the test inhibitor at various concentrations.

  • Incubate the reaction at the optimal temperature (typically 30°C) for a predetermined time.

• ATP Depletion:

  • Add ADP-Glo™ Reagent to each well to stop the kinase reaction and consume the remaining ATP.

  • Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation:

  • Add Kinase Detection Reagent to each well. This reagent contains enzymes that convert ADP to ATP and a luciferase/luciferin pair to generate a luminescent signal from the newly formed ATP.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition:

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the IC50 values by plotting the luminescence signal against the inhibitor concentration and fitting the data to a dose-response curve.

Caption: ADP-Glo™ Assay Workflow.

Cellular Target Engagement Assay (NanoBRET™)

The NanoBRET™ Target Engagement Assay is a proximity-based assay that quantitatively measures compound binding at a target protein within intact cells.

Principle: The assay utilizes Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged SIK protein (the donor) and a cell-permeable fluorescent tracer that binds to the SIK protein (the acceptor). When a test compound is introduced, it competes with the tracer for binding to the SIK-NanoLuc® fusion protein, resulting in a decrease in the BRET signal. This allows for the determination of the compound's apparent intracellular affinity.[15][16]

Protocol:

• Cell Preparation:

  • Transfect cells (e.g., HEK293) with a plasmid encoding the SIK-NanoLuc® fusion protein.

  • Culture the cells to allow for protein expression.

• Assay Setup:

  • Harvest and resuspend the cells in an appropriate assay buffer.

  • Dispense the cell suspension into a multi-well plate.

  • Add the test inhibitor at various concentrations.

• Tracer Addition and Incubation:

  • Add a fixed concentration of the fluorescent NanoBRET™ tracer to all wells.

  • Incubate the plate at 37°C in a CO2 incubator to allow the binding to reach equilibrium.

• Substrate Addition and BRET Measurement:

  • Add the Nano-Glo® substrate to all wells.

  • Immediately measure the donor emission (460 nm) and acceptor emission (618 nm) using a BRET-capable plate reader.

• Data Analysis:

  • Calculate the BRET ratio (acceptor emission / donor emission).

  • Determine the IC50 values by plotting the BRET ratio against the inhibitor concentration.

Caption: NanoBRET™ Assay Principle.

Conclusion

The selection of a pan-SIK inhibitor for research purposes requires careful consideration of its biochemical potency, kinase selectivity, and cellular activity. This guide provides a comparative overview of several leading pan-SIK inhibitors to facilitate this decision-making process. GLPG3312 stands out for its high potency and reported selectivity, making it a strong candidate for in vivo studies. HG-9-91-01 is a potent tool but requires careful interpretation of results due to its off-target activities. MRIA9 and MR22 offer good balances of potency and selectivity, with well-characterized cellular effects. YKL-05-099 represents an improvement over earlier generation inhibitors with better in vivo properties. Ultimately, the choice of inhibitor will depend on the specific experimental context and the scientific question being addressed. Researchers are encouraged to consult the primary literature for the most detailed information on each compound and to validate its performance in their specific assay systems.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Understanding the roles of salt-inducible kinases in cardiometabolic disease [frontiersin.org]
• 3. Optimization of Selectivity and Pharmacokinetic Properties of Salt-Inducible Kinase Inhibitors that Led to the Discovery of Pan-SIK Inhibitor GLPG3312 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Probe HG-9-91-01 | Chemical Probes Portal [chemicalprobes.org]
• 5. selleckchem.com [selleckchem.com]
• 6. The Small-Molecule Inhibitor MRIA9 Reveals Novel Insights into the Cell Cycle Roles of SIK2 in Ovarian Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Probe MRIA9 | Chemical Probes Portal [chemicalprobes.org]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. caymanchem.com [caymanchem.com]
• 11. Development of Chemical Probes for Investigation of Salt-Inducible Kinase Function In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. What are SIK inhibitors and how do they work? [synapse.patsnap.com]
• 15. SIK inhibitor M22 | pan-SIK inhibitor | Probechem Biochemicals [probechem.com]
• 16. pnas.org [pnas.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (R)-MRT199665: A Procedural Guide

Core Principles of Chemical Waste Management

The fundamental principle of laboratory waste management is to treat all novel or uncharacterized substances as hazardous until proven otherwise. Given that (R)-MRT199665 is a biologically active compound used in research settings, it must be managed as hazardous waste.[3] This involves collecting the waste at its point of generation in appropriate containers, ensuring it is clearly labeled, and coordinating with a designated environmental health and safety (EHS) or hazardous materials management (HMM) office for final disposal.[4][5] Under no circumstances should chemical wastes like (R)-MRT199665 be disposed of down the sanitary drain or in regular trash.[6][7]

Quantitative Data and Chemical Properties

A summary of the key chemical and physical properties of (R)-MRT199665 is provided below to inform safe handling and storage practices.

Property	Value	Reference
Chemical Formula	C₂₉H₃₂N₆O	MedChemExpress
Molecular Weight	496.61	MedChemExpress
CAS Number	1456858-57-3	[1]
Appearance	A solid	MedChemExpress
Storage (Solid)	-20°C for 1 year	[1]
Storage (Solution)	-80°C for 2 years	[1]

Experimental Protocol for Proper Disposal

The following protocol outlines the necessary steps for the safe disposal of (R)-MRT199665 waste, including pure compound, contaminated labware, and solutions.

1. Waste Identification and Segregation:

• Initial Determination: All materials contaminated with (R)-MRT199665, including unused compound, solutions, contaminated personal protective equipment (PPE), and labware (e.g., vials, pipette tips, flasks), must be classified as hazardous chemical waste.[3]

• Segregation: Segregate (R)-MRT199665 waste from other waste streams (e.g., biological, radioactive, non-hazardous).

2. Waste Collection and Containment:

• Solid Waste:

  • Collect solid (R)-MRT199665 waste, including contaminated gloves, weigh boats, and paper towels, in a designated, leak-proof, and sealable container.

  • The container must be compatible with the chemical properties of the waste. A high-density polyethylene (B3416737) (HDPE) container is generally suitable.[3]

• Liquid Waste:

  • Collect solutions containing (R)-MRT199665 in a sealable, shatter-resistant container (e.g., a coated glass or HDPE bottle).

  • Ensure the container is compatible with the solvent used (e.g., DMSO).

  • Do not overfill the container; leave at least 10% headspace to allow for expansion.

• Sharps Waste:

  • Any sharps contaminated with (R)-MRT199665 (e.g., needles, syringes, broken glass) must be placed in a designated sharps container that is puncture-resistant and leak-proof.[5]

3. Labeling:

• Clear Identification: All waste containers must be clearly labeled with the words "Hazardous Waste."[3]

• Content Description: The label must include the full chemical name, "(R)-MRT199665," and the concentration if it is a solution. List all components of a mixture.

4. Storage:

• Designated Area: Store the sealed and labeled waste containers in a designated, secure area within the laboratory, away from general traffic.

• Secondary Containment: It is best practice to keep liquid waste containers in secondary containment (e.g., a chemical-resistant tray) to prevent spills.

5. Disposal Request and Pickup:

• Contact EHS/HMM: Once the waste container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) or Hazardous Materials Management (HMM) department.[4]

• Follow Institutional Procedures: Adhere to your institution's specific procedures for requesting a hazardous waste pickup.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (R)-MRT199665.

Caption: Workflow for the safe disposal of (R)-MRT199665 waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mtu.edu [mtu.edu]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 6. nems.nih.gov [nems.nih.gov]
• 7. Acceptable Drain Disposal Procedures : USDA ARS [ars.usda.gov]

Essential Safety and Operational Guide for Handling (R)-MRT199665

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety protocols, operational procedures, and disposal plans for the handling of (R)-MRT199665, a potent and selective MARK/SIK/AMPK inhibitor. Due to its potential cytotoxic properties, strict adherence to these guidelines is mandatory to ensure personnel safety and regulatory compliance. (R)-MRT199665 has been shown to induce apoptosis in certain cancer cell lines, underscoring the need for cautious handling.

Personal Protective Equipment (PPE)

Based on general safety data sheet (SDS) guidelines for similar chemical compounds, the following personal protective equipment is required at a minimum when handling (R)-MRT199665.

PPE Category	Item	Specification
Hand Protection	Gloves	Nitrile gloves, double-gloving recommended. Change gloves immediately if contaminated.
Eye Protection	Safety Glasses	Chemical splash goggles or a face shield.
Body Protection	Lab Coat	A disposable, back-fastening gown made of a low-permeability fabric.
Respiratory Protection	Respirator	An N95 respirator or higher should be used when handling the solid compound or when there is a risk of aerosolization.

Operational Plan: Handling and Storage

Receiving and Unpacking:

• Inspect the package for any signs of damage upon arrival.

• Transport the unopened package to a designated unpacking area.

• Wear appropriate PPE during unpacking.

• Have a cytotoxic waste container ready for immediate disposal of packing materials.

Storage:

• Store the solid compound and solutions at -20°C for short-term storage or -80°C for long-term storage, protected from light.

• Clearly label the container with the compound name, concentration, date, and a "Cytotoxic" hazard symbol.

Preparation of Solutions:

• All manipulations of solid (R)-MRT199665 should be performed in a certified chemical fume hood or a biological safety cabinet to avoid inhalation of dust.

• Use a disposable, plastic-backed absorbent pad on the work surface.

• Reconstitute the compound in a suitable solvent like DMSO.

Disposal Plan

All materials that come into contact with (R)-MRT199665 are considered cytotoxic waste and must be disposed of accordingly.

Waste Type	Disposal Procedure
Solid Waste	All contaminated PPE (gloves, gowns, etc.), disposable labware (pipette tips, tubes), and cleaning materials must be placed in a designated, leak-proof, and puncture-resistant cytotoxic waste container. This container should be clearly labeled with a cytotoxic hazard symbol.
Liquid Waste	Unused solutions of (R)-MRT199665 and contaminated solvents should be collected in a sealed, leak-proof hazardous waste container labeled as "Cytotoxic Waste." Do not dispose of this waste down the drain.
Sharps	Needles, syringes, and other contaminated sharps must be disposed of in a designated sharps container that is puncture-resistant and leak-proof, and clearly labeled for cytotoxic sharps.

Final disposal of all cytotoxic waste must be conducted through a licensed hazardous waste disposal service.

Experimental Protocols

Apoptosis Assay via Annexin V/Propidium Iodide Staining

This protocol outlines a typical experiment to measure apoptosis induced by (R)-MRT199665 in a cell line of interest.

Materials:

• Cells to be treated

• (R)-MRT199665 stock solution

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• 1X Binding Buffer

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding: Seed cells at an appropriate density in a multi-well plate and allow them to adhere overnight.

• Compound Treatment: Treat cells with varying concentrations of (R)-MRT199665 for a predetermined time (e.g., 24, 48 hours). Include a vehicle-only control.

• Cell Harvesting:

  • Adherent cells: Gently trypsinize the cells, neutralize with media, and collect them in a microcentrifuge tube.

  • Suspension cells: Directly collect the cells into a microcentrifuge tube.

• Washing: Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes and resuspending the pellet.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

  • To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently mix and incubate for 15 minutes at room temperature in the dark.

• Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour.

Visualizations

Caption: (R)-MRT199665 Signaling Pathway.

Caption: Apoptosis Assay Experimental Workflow.